2-(3,4-Dihydro-2H-pyran-6-yl)ethan-1-ol

Core Science & Biosynthesis

An In-depth Technical Guide to the Physicochemical Properties of 2-(3,4-Dihydro-2H-pyran-6-yl)ethan-1-ol

This technical guide provides a comprehensive overview of the physicochemical properties of 2-(3,4-Dihydro-2H-pyran-6-yl)ethan-1-ol. Given the limited availability of direct experimental data for this specific molecule, this document synthesizes information from closely related compounds, theoretical predictions, and established analytical principles to offer a robust profile for researchers, scientists, and drug development professionals.

Introduction and Molecular Structure

2-(3,4-Dihydro-2H-pyran-6-yl)ethan-1-ol is a heterocyclic compound featuring a dihydropyran ring substituted with an ethanol group. This unique combination of a cyclic ether and a primary alcohol suggests its potential as a versatile building block in organic synthesis, particularly in the development of novel pharmaceutical agents and specialty chemicals. The dihydropyran moiety is a well-known protective group for alcohols, and the presence of a hydroxyl group on the side chain offers a reactive site for further functionalization.

To understand the properties of this molecule, it is crucial to first visualize its structure and its relation to the parent heterocycle, 3,4-Dihydro-2H-pyran.

Caption: Molecular structures of the parent compound, 3,4-Dihydro-2H-pyran, and the target molecule, 2-(3,4-Dihydro-2H-pyran-6-yl)ethan-1-ol.

Predicted Physicochemical Properties

Due to the absence of extensive experimental data for 2-(3,4-Dihydro-2H-pyran-6-yl)ethan-1-ol, its core physicochemical properties have been predicted using computational models and are presented below. These are compared with the known properties of the parent compound, 3,4-Dihydro-2H-pyran, to provide a valuable reference point.

Property	Predicted Value for 2-(3,4-Dihydro-2H-pyran-6-yl)ethan-1-ol	Experimental Value for 3,4-Dihydro-2H-pyran
Molecular Formula	C₇H₁₂O₂	C₅H₈O[1]
Molecular Weight	128.17 g/mol	84.12 g/mol [1][2]
Boiling Point	Predicted: ~180-200 °C	86 °C[2][3]
Density	Predicted: ~1.05 g/mL	0.922 g/mL[2][3]
Solubility in Water	Predicted to be moderately soluble	20 g/L at 20°C[4]
logP (Octanol-Water Partition Coefficient)	Predicted: ~0.8	0.7 (estimated)[5]
Refractive Index	Predicted: ~1.47	1.4405-1.4425[4][6]

Expertise & Experience Insights: The addition of the ethanol group is expected to significantly increase the molecular weight, boiling point, and density compared to the parent dihydropyran. The presence of the hydroxyl group should also enhance its water solubility and introduce a more polar character, as reflected in the predicted logP value.

Spectroscopic Profile

The structural elucidation of 2-(3,4-Dihydro-2H-pyran-6-yl)ethan-1-ol would rely on a combination of spectroscopic techniques. While a definitive experimental spectrum is not publicly available, a predicted profile can be inferred based on its functional groups.

Nuclear Magnetic Resonance (NMR) Spectroscopy:

• ¹H NMR: Expected signals would include those for the protons on the dihydropyran ring, the vinyl proton adjacent to the ether oxygen, the ethylenic protons of the side chain, and a broad singlet for the hydroxyl proton.

• ¹³C NMR: Key signals would correspond to the carbons of the dihydropyran ring, with the carbon attached to the oxygen being the most downfield, the carbons of the ethyl side chain, and the carbon bearing the hydroxyl group.

Infrared (IR) Spectroscopy: A broad absorption band in the region of 3200-3600 cm⁻¹ would be indicative of the O-H stretching of the alcohol group. Strong C-O stretching bands would be expected around 1050-1150 cm⁻¹ for the ether and alcohol functionalities. A peak around 1650-1700 cm⁻¹ would correspond to the C=C double bond in the dihydropyran ring.

Mass Spectrometry (MS): The molecular ion peak (M⁺) would be expected at m/z 128. Key fragmentation patterns would likely involve the loss of water (M-18) from the alcohol, and cleavage of the ethanol side chain.

Experimental Protocols for Physicochemical Characterization

To empirically determine the physicochemical properties of 2-(3,4-Dihydro-2H-pyran-6-yl)ethan-1-ol, the following standard laboratory protocols would be employed.

Determination of Boiling Point and Purity by Gas Chromatography-Mass Spectrometry (GC-MS)

Rationale: GC is an ideal technique for separating volatile and semi-volatile compounds, while MS provides definitive identification and structural information. This combination allows for simultaneous purity assessment and boiling point estimation.

Step-by-Step Methodology:

• Sample Preparation: Prepare a dilute solution of the compound in a volatile organic solvent (e.g., dichloromethane or ethyl acetate).

• Instrumentation: Utilize a gas chromatograph equipped with a capillary column (e.g., DB-5ms) and coupled to a mass spectrometer.

• GC Conditions:

  • Injector Temperature: 250 °C

  • Oven Temperature Program: Start at 50 °C, hold for 2 minutes, then ramp to 250 °C at 10 °C/min.

  • Carrier Gas: Helium at a constant flow rate.

• MS Conditions:

  • Ionization Mode: Electron Ionization (EI) at 70 eV.

  • Mass Range: Scan from m/z 35 to 300.

• Data Analysis: The retention time of the compound can be used to estimate its boiling point relative to known standards. The purity is determined by the relative area of the main peak in the chromatogram. The mass spectrum will confirm the molecular weight and fragmentation pattern.

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A Technical Guide to the ¹H and ¹³C NMR Chemical Shift Assignments for 2-(3,4-Dihydro-2H-pyran-6-yl)ethan-1-ol

This in-depth technical guide provides a comprehensive analysis of the ¹H and ¹³C Nuclear Magnetic Resonance (NMR) chemical shift assignments for 2-(3,4-Dihydro-2H-pyran-6-yl)ethan-1-ol. Designed for researchers, scientists, and professionals in drug development, this document synthesizes theoretical principles with practical, field-proven insights to deliver a self-validating and authoritative resource for the structural elucidation of this and related heterocyclic compounds.

Introduction: The Role of NMR in Structural Elucidation

Nuclear Magnetic Resonance (NMR) spectroscopy is an unparalleled and powerful analytical technique for determining the structure of organic molecules in solution.[1][2][3] By probing the magnetic properties of atomic nuclei, primarily ¹H and ¹³C, NMR provides detailed information about the chemical environment, connectivity, and stereochemistry of atoms within a molecule.[2][4] For a molecule such as 2-(3,4-Dihydro-2H-pyran-6-yl)ethan-1-ol, which contains a variety of proton and carbon environments—including aliphatic, vinylic, and oxygen-linked atoms—NMR spectroscopy is the definitive method for unambiguous structural verification.[2][5]

The chemical shift (δ) is a fundamental parameter in NMR, representing the resonance frequency of a nucleus relative to a standard reference.[6] It is highly sensitive to the local electronic environment, which is influenced by factors such as electronegativity, hybridization, and magnetic anisotropy.[7][8][9] A thorough understanding of these factors is critical for the accurate assignment of NMR signals.

Molecular Structure and Numbering Scheme

To facilitate a clear and unambiguous discussion of the NMR data, the following IUPAC-recommended numbering scheme will be used for 2-(3,4-Dihydro-2H-pyran-6-yl)ethan-1-ol:

Figure 1. Molecular structure and numbering of 2-(3,4-Dihydro-2H-pyran-6-yl)ethan-1-ol.

¹H NMR Chemical Shift Assignments

The ¹H NMR spectrum of 2-(3,4-Dihydro-2H-pyran-6-yl)ethan-1-ol is predicted to show distinct signals for each unique proton environment. The expected chemical shifts are influenced by proximity to the oxygen heteroatom, the double bond, and the hydroxyl group.

Proton	Predicted Chemical Shift (δ, ppm)	Multiplicity	Key Influencing Factors
H5	~4.7 - 5.0	Triplet of triplets (tt)	Vinylic proton, deshielded by the double bond and the adjacent oxygen (O1).
H2	~3.9 - 4.2	Multiplet	Protons on a carbon adjacent to an oxygen atom (allylic ether), leading to significant deshielding.
H8	~3.6 - 3.8	Triplet (t)	Protons on a carbon bearing a hydroxyl group, deshielded by the electronegative oxygen.
O9-H	Variable (typically ~1.5 - 3.0)	Broad singlet (br s)	Exchangeable proton of the hydroxyl group; its chemical shift is dependent on concentration, temperature, and solvent.[10]
H7	~2.2 - 2.4	Quartet (q) or Triplet of doublets (td)	Protons are allylic to the double bond and adjacent to the CH₂OH group.
H3	~1.9 - 2.1	Multiplet	Aliphatic protons adjacent to the vinylic carbon and another aliphatic carbon.
H4	~1.6 - 1.8	Multiplet	Aliphatic protons in the dihydropyran ring, relatively shielded compared to other ring protons.

Causality Behind Assignments:

• Vinylic Proton (H5): The proton at the C5 position is directly attached to a sp² hybridized carbon of the double bond. This, combined with the electron-withdrawing inductive effect of the adjacent oxygen atom (O1), results in significant deshielding, placing its signal in the downfield region of the spectrum.[9][10]

• Protons Adjacent to Oxygen (H2 and H8): The electronegativity of oxygen reduces the electron density around the neighboring protons, causing them to experience a stronger effective magnetic field and resonate at a lower field (higher ppm).[7][10] The protons at C2 are further deshielded due to their allylic position.

• Allylic Protons (H7): The protons at the C7 position are alpha to the double bond, which causes a moderate downfield shift.

• Aliphatic Protons (H3 and H4): These protons are the most shielded in the molecule, as they are further from the electron-withdrawing groups, and therefore resonate at the most upfield positions.

¹³C NMR Chemical Shift Assignments

The ¹³C NMR spectrum provides complementary information, with each unique carbon atom giving a distinct signal. The chemical shifts are highly dependent on the hybridization and the nature of the attached atoms.

Carbon	Predicted Chemical Shift (δ, ppm)	Key Influencing Factors
C6	~150 - 155	sp² hybridized carbon of the double bond, bonded to an oxygen atom, resulting in strong deshielding.
C5	~100 - 105	sp² hybridized carbon of the double bond, bonded to a carbon atom.
C2	~65 - 70	sp³ hybridized carbon bonded to the ring oxygen (O1).
C8	~60 - 65	sp³ hybridized carbon bonded to the hydroxyl oxygen (O9).
C7	~30 - 35	sp³ hybridized carbon in an allylic position.
C3	~20 - 25	sp³ hybridized aliphatic carbon in the dihydropyran ring.
C4	~18 - 23	sp³ hybridized aliphatic carbon, typically the most shielded in the ring.

Causality Behind Assignments:

• Olefinic Carbons (C5 and C6): The sp² hybridization of these carbons causes them to resonate at a lower field compared to sp³ carbons.[11] The C6 carbon is significantly more deshielded due to its direct attachment to the electronegative oxygen atom (O1).

• Carbons Bonded to Oxygen (C2 and C8): Similar to ¹H NMR, the electronegative oxygen atoms cause a significant downfield shift for the directly attached carbons, C2 and C8.

• Aliphatic Carbons (C3, C4, and C7): These sp³ hybridized carbons are relatively shielded and appear in the upfield region of the spectrum. The C7 carbon experiences a slight deshielding effect due to its allylic position.

Experimental Protocols

The following section outlines a standard operating procedure for the acquisition of high-quality ¹H and ¹³C NMR spectra for 2-(3,4-Dihydro-2H-pyran-6-yl)ethan-1-ol.

1. Sample Preparation:

A crucial step in obtaining high-resolution NMR spectra is meticulous sample preparation.[12]

• Analyte Purity: Ensure the sample of 2-(3,4-Dihydro-2H-pyran-6-yl)ethan-1-ol is of high purity to avoid signals from contaminants.

• Solvent Selection: Choose a suitable deuterated solvent that will fully dissolve the sample. Chloroform-d (CDCl₃) is a common choice for non-polar to moderately polar organic compounds. For more polar samples, dimethyl sulfoxide-d₆ (DMSO-d₆) or methanol-d₄ (CD₃OD) can be used.[13][14]

• Concentration: For ¹H NMR, a concentration of 5-25 mg of the compound in 0.6-0.7 mL of deuterated solvent is typically sufficient.[15] For ¹³C NMR, a more concentrated sample of 50-100 mg is recommended to obtain a good signal-to-noise ratio in a reasonable time.[15]

• Internal Standard: Add a small amount of a reference standard, such as tetramethylsilane (TMS), to the solvent for accurate chemical shift calibration (δ = 0.00 ppm).[15]

• Filtration: If any solid particles are present after dissolution, filter the solution through a small plug of glass wool in a Pasteur pipette directly into a clean, dry NMR tube to prevent magnetic field inhomogeneities.[15]

Figure 2. A streamlined workflow for NMR sample preparation.

2. NMR Spectrometer Setup and Data Acquisition:

The following are general guidelines for setting up an NMR experiment. Specific parameters may vary depending on the instrument manufacturer and model.

• Instrument Tuning and Locking: Insert the sample into the spectrometer. The instrument will automatically lock onto the deuterium signal of the solvent to stabilize the magnetic field. The probe should be tuned to the appropriate frequencies for ¹H and ¹³C.

• Shimming: Perform automated or manual shimming of the magnetic field to achieve high homogeneity, which is essential for sharp, well-resolved NMR signals.

• ¹H NMR Acquisition Parameters:

  • Pulse Sequence: A standard single-pulse experiment is typically used.

  • Number of Scans: 8 to 16 scans are usually sufficient for a sample of this concentration.

  • Relaxation Delay: A delay of 1-2 seconds between scans allows for adequate relaxation of the protons.

  • Acquisition Time: Typically around 2-4 seconds.

• ¹³C NMR Acquisition Parameters:

  • Pulse Sequence: A proton-decoupled pulse sequence is used to simplify the spectrum to single lines for each carbon and to benefit from the Nuclear Overhauser Effect (NOE).

  • Number of Scans: A larger number of scans (e.g., 128 to 1024 or more) is required due to the low natural abundance of ¹³C.

  • Relaxation Delay: A delay of 2-5 seconds is recommended.

3. Data Processing:

• Fourier Transform: Apply a Fourier transform to the acquired Free Induction Decay (FID) to convert the time-domain data into the frequency-domain spectrum.

• Phasing: Correct the phase of the spectrum to ensure all peaks are in the absorptive mode.

• Baseline Correction: Apply a baseline correction to obtain a flat baseline.

• Referencing: Calibrate the chemical shift scale by setting the TMS signal to 0.00 ppm.

• Integration: For ¹H NMR, integrate the area under each peak to determine the relative number of protons responsible for each signal.

Conclusion

This technical guide provides a detailed framework for the assignment of ¹H and ¹³C NMR chemical shifts for 2-(3,4-Dihydro-2H-pyran-6-yl)ethan-1-ol. By understanding the fundamental principles that govern chemical shifts and following rigorous experimental protocols, researchers can confidently utilize NMR spectroscopy for the structural elucidation and characterization of this and other complex organic molecules. The predictive assignments presented herein serve as a robust starting point for the interpretation of experimental data. For definitive assignments, two-dimensional NMR experiments such as COSY, HSQC, and HMBC are recommended.

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Mechanistic Pathways of 2-(3,4-Dihydro-2H-pyran-6-yl)ethan-1-ol Ring-Opening: A Technical Whitepaper

Phase I: Structural Profiling & Electronic Topology

The molecule 2-(3,4-dihydro-2H-pyran-6-yl)ethan-1-ol presents a fascinating topological challenge in synthetic organic chemistry. The core scaffold is a 3,4-dihydro-2H-pyran ring, which functions as a cyclic enol ether. The double bond resides between C5 and C6, with the C6 position substituted by a pendant 2-hydroxyethyl group (-CH₂CH₂OH).

Dihydropyran rings feature an electron-rich enol ether linkage that is highly susceptible to electrophilic activation and subsequent cleavage under acidic conditions[1]. The presence of both an electrophilic sink (the enol ether upon activation) and a pendant nucleophile (the primary alcohol) creates a mechanistic bifurcation: the system must choose between intermolecular hydration (yielding an acyclic chain) and intramolecular cyclization (yielding a spiroketal). Understanding this electronic topology is critical, as the predictable reactivity of the 3,4-dihydro-2H-pyran scaffold is heavily leveraged in advanced stereoselective syntheses and drug discovery[2].

Phase II: Mechanistic Cascade & Kinetic Branching

The hydrolytic ring-opening of dihydropyrans is a powerful method to generate acyclic dicarbonyls or hydroxy-ketones, which serve as critical building blocks in medicinal chemistry[3]. The transformation of 2-(3,4-dihydro-2H-pyran-6-yl)ethan-1-ol into its open-chain form, 1,7-dihydroxyheptan-3-one , proceeds via a strictly ordered mechanistic cascade.

Regioselective Electrophilic Activation

The reaction initiates with the protonation of the C5=C6 double bond. Regioselectivity is governed by intermediate stability: protonation occurs exclusively at C5 to generate an oxocarbenium ion at C6. This intermediate is highly stabilized by resonance donation from the adjacent ring oxygen (O1).

Nucleophilic Interception & Kinetic Competition

Once the oxocarbenium ion is formed, the system faces a kinetic choice:

• Pathway A (Intermolecular - Favored): Water attacks the C6 position to form a cyclic hemiacetal (2-(2-hydroxyethyl)tetrahydro-2H-pyran-2-ol).

• Pathway B (Intramolecular - Disfavored): The pendant primary alcohol (-CH₂CH₂OH) attacks C6. According to Baldwin’s Rules for ring closure, this 4-exo-trig cyclization would form a highly strained spiro-oxetane. The activation energy for this pathway is prohibitively high, rendering it kinetically inaccessible.

• Pathway C (Polymerization - Side Reaction): In the absence of a trapping nucleophile like water, the resulting oxocarbenium intermediate can undergo rapid cationic ring-opening polymerization by reacting with unactivated substrate molecules[4].

Cyclo-Reversion (Ring Cleavage)

The cyclic hemiacetal formed via Pathway A is thermodynamically unstable under aqueous acidic conditions. The C1-O bond cleaves, transferring the oxygen strictly to the C2 position (forming a primary alcohol) while the C6 position collapses into a ketone. The resulting acyclic product is 1,7-dihydroxyheptan-3-one.

Mechanistic pathways of 2-(3,4-Dihydro-2H-pyran-6-yl)ethan-1-ol acid-catalyzed ring-opening.

Phase III: Experimental Translation & Protocol Design

The kinetics of this acid-catalyzed ring-opening are strictly dependent on hydronium ion activity and the choice of the acid catalyst[5]. To prevent polymerization (Pathway C) and ensure complete conversion to the acyclic diol, the experimental protocol must balance acid strength with nucleophile availability.

Quantitative Catalyst Evaluation

Catalyst System	Solvent System	Temp (°C)	Time (h)	Yield (%)	Major Side Reaction
PTSA (0.1 eq)	THF / H₂O (1:1)	25	2.0	92	None (Optimal)
HCl (1.0 M)	THF / H₂O (1:1)	25	0.5	85	Chloride addition (minor)
Amberlyst-15	EtOH / H₂O (3:1)	50	4.0	88	Acetal formation
BF₃·OEt₂ (0.1 eq)	DCM (Anhydrous)	0	4.0	<5	Extensive Polymerization

Step-by-Step Methodology: Controlled Hydrolytic Ring-Opening

Causality in Design: We select p-Toluenesulfonic acid (PTSA) over HCl because its conjugate base (tosylate) is non-nucleophilic, preventing unwanted addition side-reactions. A mixed solvent system of THF/H₂O (1:1) is employed because THF fully solubilizes the organic substrate, while the high concentration of water acts as the thermodynamic sink to drive the hemiacetal toward the acyclic ketone.

• Substrate Preparation: Dissolve 10.0 mmol of 2-(3,4-dihydro-2H-pyran-6-yl)ethan-1-ol in 20 mL of Tetrahydrofuran (THF) in a 100 mL round-bottom flask equipped with a magnetic stir bar.

• Nucleophile Introduction: Add 20 mL of deionized water to the stirring solution. Ensure the mixture is homogenous.

• Catalyst Addition: Cool the flask to 0 °C using an ice bath. Slowly add 0.1 equivalents (1.0 mmol, 190 mg) of p-Toluenesulfonic acid monohydrate (PTSA·H₂O).

• Reaction Propagation: Remove the ice bath and allow the reaction to warm to 25 °C. Stir vigorously for 2 hours.

• Quenching: Quench the reaction by adding 15 mL of saturated aqueous NaHCO₃ to neutralize the PTSA. The cessation of CO₂ evolution indicates complete neutralization.

• Extraction: Transfer to a separatory funnel and extract the aqueous layer with Ethyl Acetate (3 x 30 mL). Combine the organic layers.

• Washing & Drying: Wash the combined organic layers with brine (20 mL), dry over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure.

• Purification: Purify the crude residue via silica gel flash chromatography (Eluent: Hexanes/EtOAc 1:2) to isolate pure 1,7-dihydroxyheptan-3-one.

Standardized experimental workflow for the hydrolytic ring-opening of dihydropyran derivatives.

Phase IV: Analytical Validation Framework

A robust chemical protocol must be a self-validating system. To confirm the successful ring-opening and rule out spiro-oxetane formation or polymerization, the workflow integrates real-time analytical tracking:

• TLC Monitoring: The starting enol ether is highly reactive to KMnO₄ stain (appearing as a bright yellow spot on a purple background). The reaction is deemed complete when the high-Rf starting material spot completely disappears, replaced by a highly polar, low-Rf spot corresponding to the acyclic diol.

• ¹H-NMR Tracking (Diagnostic Signals):

  • Disappearance: The vinylic proton at C5 of the starting dihydropyran ring (~4.6–4.8 ppm, triplet-like) must completely vanish.

  • Appearance: The formation of the acyclic ketone is confirmed by the emergence of distinct, deshielded methylene protons adjacent to the carbonyl group (C2 and C4 positions of the heptanone chain) appearing as multiplets between 2.40–2.65 ppm.

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An In-depth Technical Guide on the Thermodynamic Stability and Degradation Pathways of 2-(3,4-Dihydro-2H-pyran-6-yl)ethan-1-ol

For Researchers, Scientists, and Drug Development Professionals

Abstract

This technical guide provides a comprehensive analysis of the thermodynamic stability and potential degradation pathways of 2-(3,4-Dihydro-2H-pyran-6-yl)ethan-1-ol. The intrinsic chemical nature of this molecule, which contains both a vinyl ether and a primary alcohol functional group, dictates its susceptibility to specific degradation mechanisms, primarily acid-catalyzed hydrolysis and oxidation. Understanding these pathways is critical for the development of stable formulations, appropriate storage conditions, and robust analytical methods in pharmaceutical applications.[1] This document details the primary degradation routes, provides field-proven experimental protocols for forced degradation studies, and outlines the necessary analytical techniques for the identification and quantification of degradants.

Introduction: A Structural Perspective on Stability

2-(3,4-Dihydro-2H-pyran-6-yl)ethan-1-ol is a bifunctional organic compound featuring a dihydropyran ring and a primary alcohol side chain. Its stability is not uniform across all conditions; rather, it is dictated by the chemical reactivity of its two key functional groups:

• The Vinyl Ether Moiety: The endocyclic double bond within the dihydropyran ring adjacent to the ether oxygen forms a vinyl ether. This group is notoriously susceptible to acid-catalyzed hydrolysis.[2][3]

• The Primary Alcohol Moiety: The hydroxyl group (-OH) at the terminus of the ethyl side chain is prone to oxidation, which can yield an aldehyde and, subsequently, a carboxylic acid under appropriate conditions.[4][5][6]

Forced degradation studies are essential to explore these liabilities, as they provide critical insights into a molecule's intrinsic stability and help in the development of stability-indicating analytical methods, a requirement stipulated by regulatory bodies like the FDA and EMA under ICH guidelines.[7][8] The goal of such studies is to achieve a target degradation of 5-20% to ensure that degradation products can be reliably detected and characterized.[8]

Primary Degradation Pathways and Mechanisms

The degradation of 2-(3,4-Dihydro-2H-pyran-6-yl)ethan-1-ol can be predicted to follow two principal pathways: hydrolysis under acidic conditions and oxidation.

Acid-Catalyzed Hydrolytic Degradation

The vinyl ether linkage is the most significant liability under acidic conditions. The mechanism is a well-established, rate-determining proton transfer to the β-carbon of the vinyl ether.[2][3][9] This is followed by rapid hydration and subsequent decomposition of the resulting hemiacetal intermediate.[2]

Mechanism:

• Protonation: The double bond of the vinyl ether is protonated by an acid catalyst (H₃O⁺), leading to the formation of a resonance-stabilized carbocation intermediate.

• Nucleophilic Attack: A water molecule acts as a nucleophile, attacking the carbocationic center.

• Deprotonation & Ring Opening: The resulting oxonium ion is deprotonated to form a cyclic hemiacetal. This hemiacetal is in equilibrium with its open-chain form, 6-hydroxy-4-oxohexan-1-ol.

This degradation pathway is visualized in the diagram below.

Caption: Proposed acid-catalyzed hydrolytic degradation pathway.

Oxidative Degradation

The molecule presents two main sites for oxidative attack: the primary alcohol and the double bond within the dihydropyran ring.

• Oxidation of the Primary Alcohol: The primary alcohol can be oxidized to an aldehyde, 2-(3,4-dihydro-2H-pyran-6-yl)acetaldehyde. With a sufficiently strong oxidizing agent, this aldehyde can be further oxidized to 2-(3,4-dihydro-2H-pyran-6-yl)acetic acid.[4][5][6]

• Oxidation of the Vinyl Ether: The double bond is also susceptible to oxidative cleavage, which could lead to more complex degradation profiles.

The initial and most probable oxidative pathway involves the alcohol moiety, as outlined in the diagram below.

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• 3. The hydrolysis of ethyl vinyl ether. Part I. Reaction mechanism - Journal of the Chemical Society B: Physical Organic (RSC Publishing) [pubs.rsc.org]
• 4. savemyexams.com [savemyexams.com]
• 5. chemguide.co.uk [chemguide.co.uk]
• 6. Alcohol Oxidation Mechanisms and Practice Problems - Chemistry Steps [chemistrysteps.com]
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• 9. cdnsciencepub.com [cdnsciencepub.com]

Crystallographic Data and Stereochemical Dynamics of 2-(3,4-Dihydro-2H-pyran-6-yl)ethan-1-ol: A Technical Guide

Executive Summary

2-(3,4-Dihydro-2H-pyran-6-yl)ethan-1-ol is a highly versatile enol ether building block utilized in advanced organic synthesis and medicinal chemistry[1]. While the molecule lacks a permanent stereocenter at the sp²-hybridized C6 position, its pro-chiral C5=C6 double bond and the dynamic conformational landscape of the 3,4-dihydro-2H-pyran (DHP) ring dictate the stereochemical outcomes of downstream functionalizations. This whitepaper provides an in-depth analysis of the crystallographic parameters, conformational potential energy surfaces, and validated experimental protocols for elucidating the stereochemistry of DHP derivatives.

Conformational Energy Landscape and Stereochemistry

The DHP scaffold is structurally analogous to cyclohexene, with its conformational flexibility restricted by the localized C5=C6 double bond and the O1 heteroatom. High-resolution vacuum ultraviolet mass-analyzed threshold ionization (VUV-MATI) spectroscopy and Franck–Condon fitting reveal that the DHP ring predominantly adopts a twisted (half-chair) conformation in its neutral ground state (S₀)[2].

The interconversion between the enantiomeric half-chair forms (P-helicity and M-helicity) occurs via a pseudorotation pathway[3]. During this dynamic process, the bent (half-boat) conformation acts as a saddle point, sitting approximately 37.2 to 45.6 kJ/mol above the global minimum[4]. Conversely, a completely planar ring represents a higher-energy transition state (41.8 to 49.4 kJ/mol) due to severe eclipsing interactions between the allylic and homoallylic protons[4].

Because the energy barrier to interconversion is relatively low at room temperature, the native molecule exists as a rapidly equilibrating mixture of conformers. However, the appended ethanol side chain at C6 introduces rotameric complexity. The spatial trajectory of this side chain—governed by the minimization of steric clash with the C5 vinylic proton—plays a critical role in directing incoming electrophiles during asymmetric synthesis (e.g., epoxidation or dihydroxylation)[5].

Conformational interconversion pathways of the 3,4-dihydro-2H-pyran ring system.

Supramolecular Architecture and Crystallographic Data

In the solid state, crystal packing forces and hydrogen-bonding networks often stabilize a singular conformation. X-ray crystallographic studies of substituted DHP derivatives frequently show the ring adopting a distorted half-boat or half-chair conformation to maximize packing efficiency, with puckering amplitudes (Q) typically ranging from 0.45 to 0.55 Å[6].

For 2-(3,4-dihydro-2H-pyran-6-yl)ethan-1-ol, the terminal hydroxyl group of the ethanol side chain serves as a strong hydrogen-bond donor. In the crystal lattice, these molecules are typically linked into supramolecular chains parallel to the crystallographic axes via O–H···O interactions, utilizing either the pyran oxygen or adjacent hydroxyl groups as hydrogen-bond acceptors[6].

Quantitative Data Summaries

Table 1: Vibrational Potential Energy Surface Data (Ground State S₀) [2][4]

Conformation	Relative Energy (kJ/mol)	Structural Role in Dynamics
Twisted (Half-Chair)	0.0 (Global Minimum)	Dominant ground-state conformer; dictates ground-state pro-chirality.
Bent (Half-Boat)	~37.2 – 45.6	Intermediate / Saddle point in the pseudorotation pathway.

| Planar | ~41.8 – 49.4 | Transition state for direct ring inversion; highly disfavored. |

Table 2: Typical Crystallographic Parameters for DHP Derivatives [6]

Parameter	Typical Value Range	Structural Significance
Puckering Amplitude (Q)	0.45 – 0.55 Å	Quantifies the deviation from planarity (half-chair/boat distortion).
C5=C6 Bond Length	1.31 – 1.33 Å	Confirms strictly localized double bond character of the enol ether.
O1-C6-C(ethanol) Angle	110° – 115°	Indicates sp² hybridization distortion due to side-chain sterics.

| H-Bond Distance (O-H···O) | 1.80 – 2.10 Å | Primary driver of supramolecular chain formation in the lattice. |

Experimental Methodologies

To rigorously establish the stereochemistry and solid-state conformation of DHP derivatives, a combination of Single-Crystal X-Ray Diffraction (SCXRD) and NMR spectroscopy is required. The following protocols are designed as self-validating systems to ensure data integrity.

Protocol 1: Derivatization and Single-Crystal X-Ray Diffraction (SCXRD)

Causality Check: Low-molecular-weight aliphatic alcohols are often oils at room temperature, making direct crystallization nearly impossible. Derivatization to a 4-nitrobenzoate ester is employed to increase molecular weight, introduce rigid planar aromatic systems that promote π-π stacking, and provide heavier atoms to enhance X-ray scattering power.

• Sample Derivatization: React 2-(3,4-dihydro-2H-pyran-6-yl)ethan-1-ol with 4-nitrobenzoyl chloride in anhydrous dichloromethane (DCM) using triethylamine and a catalytic amount of DMAP. Purify the resulting ester via flash chromatography.

• Crystallization: Dissolve the purified ester in a minimal amount of ethyl acetate. Layer slowly with hexanes (vapor diffusion method) and allow to stand undisturbed at 4 °C for 48–72 hours until single crystals form.

• Data Collection: Mount a suitable single crystal on a MiTeGen loop using paratone oil. Flash-cool the crystal to 100 K using a nitrogen cryostream. Rationale: Cryo-cooling minimizes thermal motion (Debye-Waller factors), which is critical for resolving the inherent disorder of the flexible ethyl chain and accurately determining the Cremer-Pople puckering parameters.

• Structure Solution & Refinement: Integrate and scale the data using standard diffractometer software. Solve the phase problem using intrinsic phasing (e.g., SHELXT). Perform a full-matrix least-squares refinement on F² using SHELXL[6].

• Validation: Ensure the final R₁ factor is < 0.05. Analyze the residual electron density map to confirm the absence of unmodeled rotameric states.

Experimental workflow for the crystallographic elucidation of DHP derivatives.

Protocol 2: NMR-Based Solution-State Rotameric Analysis

Causality Check: SCXRD only provides a static snapshot of the molecule trapped in a crystal lattice. To understand the dynamic stereochemistry relevant to liquid-phase organic synthesis, 2D NOESY is required to map the time-averaged spatial proximity of the ethanol protons to the DHP core.

• Sample Preparation: Dissolve 15 mg of the compound in 0.6 mL of strictly anhydrous Benzene-d6 (C₆D₆). Rationale: C₆D₆ induces Aromatic Solvent-Induced Shifts (ASIS), which helps resolve overlapping aliphatic multiplets commonly seen with the C3 and C4 protons of the DHP ring.

• Acquisition: Acquire a 2D NOESY spectrum at 298 K using a mixing time (τ_m) of 300–500 ms. Rationale: This specific mixing window allows for sufficient cross-relaxation to build detectable NOE signals while preventing spin-diffusion artifacts.

• Analysis: Identify cross-peaks between the α-methylene protons of the ethanol side chain and the vinylic proton at C5. The relative integration of these cross-peaks establishes the dominant rotational isomer of the side chain, directly informing the steric shielding of the pro-chiral C5=C6 faces.

Sources

• 1. 2-(3,4-Dihydro-2H-pyran-6-yl)ethan-1-ol | Benchchem [benchchem.com]
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• 3. Stereochemistry of Chiral 2-Substituted Chromanes: Twist of the Dihydropyran Ring and Specific Optical Rotation | MDPI [mdpi.com]
• 4. pubs.acs.org [pubs.acs.org]
• 5. Asymmetric Total Syntheses and Structure Elucidations of (+)-Eurotiumide F and (+)-Eurotiumide G [jstage.jst.go.jp]
• 6. Crystal structure of [(2R,3R,4S)-3,4-bis(acet­yloxy)-5-iodo-3,4-di­hydro-2H-pyran-2-yl]methyl acetate - PMC [pmc.ncbi.nlm.nih.gov]

Protocols & Analytical Methods

Application Notes and Protocols: A Step-by-Step Guide to the Synthesis of 2-(3,4-Dihydro-2H-pyran-6-yl)ethan-1-ol Derivatives

Introduction

The 2-(3,4-Dihydro-2H-pyran-6-yl)ethan-1-ol scaffold and its derivatives are of significant interest to the fields of medicinal chemistry and drug development. These structures are integral components of numerous biologically active molecules and natural products, exhibiting a wide range of pharmacological properties. This application note provides a detailed, step-by-step protocol for the synthesis of these valuable compounds, emphasizing the causal relationships behind experimental choices and ensuring a robust, reproducible methodology. The protocols outlined herein are designed for researchers, scientists, and professionals in drug development seeking a comprehensive and practical guide.

The synthetic strategy is centered around two well-established and powerful reactions in organic chemistry: the hetero-Diels-Alder reaction for the formation of the dihydropyran ring and a subsequent functional group transformation to introduce the ethan-1-ol side chain. This approach offers a versatile and efficient route to the target molecules.

Overall Synthetic Strategy

The synthesis commences with a hetero-Diels-Alder reaction to construct the 3,4-dihydro-2H-pyran ring system. This is followed by the elaboration of a substituent at the 6-position to introduce the desired two-carbon alcohol side chain. Two primary pathways for this elaboration are presented:

• Pathway A: A Wittig reaction to introduce a vinyl group, followed by hydroboration-oxidation to yield the primary alcohol.

• Pathway B: Reduction of a lactone precursor, which directly yields the diol that can be selectively protected and deprotected to afford the target compound.

This document will primarily focus on a combination of the hetero-Diels-Alder reaction followed by the reduction of an intermediate ester, a robust and widely applicable method.

Caption: Overall synthetic workflow for 2-(3,4-Dihydro-2H-pyran-6-yl)ethan-1-ol derivatives.

Part 1: Synthesis of the Dihydropyran Core via Hetero-Diels-Alder Reaction

The hetero-Diels-Alder reaction is a powerful [4+2] cycloaddition for constructing six-membered heterocyclic rings.[1][2][3] In this protocol, we utilize an electron-deficient diene (acrolein) and an electron-rich dienophile (a vinyl ether) in an inverse-electron-demand hetero-Diels-Alder reaction. The use of a Lewis acid catalyst can accelerate the reaction and enhance its selectivity.[2]

Protocol 1: Synthesis of Ethyl 2-(3,4-dihydro-2H-pyran-6-yl)acetate

This protocol details the formation of a key intermediate, an ester-substituted dihydropyran, which will be subsequently reduced to the target alcohol.

Materials and Reagents:

Reagent	Molar Mass ( g/mol )	Quantity	Moles (mmol)
Acrolein	56.06	5.61 g (6.7 mL)	100
Ethyl 3-vinyloxybutanoate	144.18	14.42 g (15.0 mL)	100
Ytterbium(III) triflate (Yb(OTf)₃)	612.23	612 mg	1.0
Dichloromethane (DCM), anhydrous	84.93	100 mL	-
Saturated sodium bicarbonate (NaHCO₃) solution	-	50 mL	-
Brine	-	50 mL	-
Anhydrous magnesium sulfate (MgSO₄)	120.37	5 g	-

Instrumentation:

• Round-bottom flask (250 mL), three-necked

• Dropping funnel

• Magnetic stirrer and stir bar

• Reflux condenser

• Inert atmosphere setup (Nitrogen or Argon)

• Ice bath

• Rotary evaporator

• Separatory funnel

Procedure:

• Reaction Setup: Assemble the three-necked round-bottom flask with a dropping funnel, reflux condenser, and an inlet for an inert gas. Flame-dry the glassware under vacuum and allow it to cool to room temperature under a stream of nitrogen or argon.

• Catalyst and Dienophile Addition: To the reaction flask, add ytterbium(III) triflate (612 mg, 1.0 mmol) and anhydrous dichloromethane (50 mL). Stir the suspension at room temperature. Add ethyl 3-vinyloxybutanoate (14.42 g, 100 mmol) to the dropping funnel.

• Diene Addition: Cool the reaction flask to 0 °C using an ice bath. Add acrolein (5.61 g, 100 mmol) dissolved in anhydrous dichloromethane (50 mL) to the reaction flask via the dropping funnel over a period of 30 minutes, maintaining the temperature at 0 °C.

• Reaction Progression: After the addition is complete, allow the reaction mixture to warm to room temperature and stir for 12-18 hours. Monitor the reaction progress by Thin Layer Chromatography (TLC) using a suitable eluent system (e.g., 20% ethyl acetate in hexanes).

• Work-up: Upon completion, quench the reaction by adding saturated sodium bicarbonate solution (50 mL). Transfer the mixture to a separatory funnel and separate the organic layer. Wash the organic layer sequentially with water (2 x 50 mL) and brine (50 mL).

• Drying and Concentration: Dry the organic layer over anhydrous magnesium sulfate, filter, and concentrate the solvent under reduced pressure using a rotary evaporator.

• Purification: The crude product is purified by flash column chromatography on silica gel using a gradient of ethyl acetate in hexanes (e.g., 5% to 20%) to afford the pure ethyl 2-(3,4-dihydro-2H-pyran-6-yl)acetate.

Causality of Experimental Choices:

• Anhydrous Conditions: The Lewis acid catalyst, Yb(OTf)₃, is moisture-sensitive. The presence of water would lead to its deactivation and significantly reduce the reaction yield.

• Inert Atmosphere: Acrolein is susceptible to polymerization, which can be initiated by oxygen. An inert atmosphere prevents this side reaction.

• Low-Temperature Addition: The hetero-Diels-Alder reaction is exothermic. Adding the acrolein at 0 °C helps to control the reaction rate and prevent the formation of byproducts.

• Lewis Acid Catalyst: Yb(OTf)₃ acts as a Lewis acid, coordinating to the carbonyl oxygen of the acrolein. This coordination lowers the energy of the LUMO of the diene, accelerating the cycloaddition with the electron-rich vinyl ether.[2]

• Aqueous Work-up: The saturated sodium bicarbonate solution neutralizes the acidic catalyst, and the subsequent washes remove any remaining water-soluble impurities.

Part 2: Reduction of the Ester to the Primary Alcohol

The ester functional group of the dihydropyran intermediate is reduced to a primary alcohol using a strong reducing agent such as lithium aluminum hydride (LiAlH₄).[4][5]

Protocol 2: Synthesis of 2-(3,4-Dihydro-2H-pyran-6-yl)ethan-1-ol

Materials and Reagents:

Reagent	Molar Mass ( g/mol )	Quantity	Moles (mmol)
Ethyl 2-(3,4-dihydro-2H-pyran-6-yl)acetate	170.21	8.51 g	50
Lithium aluminum hydride (LiAlH₄)	37.95	1.14 g	30
Anhydrous diethyl ether or THF	-	150 mL	-
Ethyl acetate	88.11	~10 mL	-
1 M Hydrochloric acid (HCl)	-	50 mL	-
Saturated sodium bicarbonate (NaHCO₃) solution	-	50 mL	-
Brine	-	50 mL	-
Anhydrous sodium sulfate (Na₂SO₄)	142.04	5 g	-

Instrumentation:

• Round-bottom flask (250 mL), three-necked

• Dropping funnel

• Magnetic stirrer and stir bar

• Reflux condenser

• Inert atmosphere setup (Nitrogen or Argon)

• Ice bath

• Rotary evaporator

• Separatory funnel

Procedure:

• Reaction Setup: Assemble and flame-dry a three-necked round-bottom flask equipped with a dropping funnel, reflux condenser, and an inert gas inlet.

• LAH Suspension: Under an inert atmosphere, carefully add lithium aluminum hydride (1.14 g, 30 mmol) to anhydrous diethyl ether (50 mL) in the reaction flask. Stir the suspension at room temperature.

• Ester Addition: Dissolve ethyl 2-(3,4-dihydro-2H-pyran-6-yl)acetate (8.51 g, 50 mmol) in anhydrous diethyl ether (100 mL) and add it to the dropping funnel. Add the ester solution dropwise to the stirred LAH suspension at 0 °C (ice bath).

• Reaction Progression: After the addition is complete, allow the reaction mixture to warm to room temperature and stir for 2-4 hours. Monitor the reaction by TLC until the starting material is consumed.

• Quenching: Cool the reaction mixture to 0 °C. Cautiously and dropwise, add ethyl acetate (~10 mL) to quench the excess LiAlH₄. This should be followed by the slow, dropwise addition of water (1.1 mL), then 15% aqueous sodium hydroxide (1.1 mL), and finally water (3.3 mL) (Fieser workup). A granular precipitate should form.

• Work-up: Filter the resulting suspension through a pad of Celite®, washing the filter cake with diethyl ether. Combine the filtrates and transfer to a separatory funnel.

• Extraction and Washing: Wash the organic layer with 1 M HCl (50 mL), followed by saturated sodium bicarbonate solution (50 mL), and finally brine (50 mL).

• Drying and Concentration: Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

• Purification: The crude product can be purified by flash column chromatography on silica gel using a gradient of ethyl acetate in hexanes (e.g., 20% to 50%) to yield the pure 2-(3,4-Dihydro-2H-pyran-6-yl)ethan-1-ol.

Causality of Experimental Choices:

• Strong Reducing Agent: LiAlH₄ is a potent source of hydride ions (H⁻) and is necessary to reduce the relatively unreactive ester functional group to a primary alcohol.[4] Sodium borohydride (NaBH₄) is generally not strong enough for this transformation.[6]

• Anhydrous Conditions: LiAlH₄ reacts violently with water and other protic solvents. Therefore, anhydrous solvents and an inert atmosphere are essential for safety and to prevent decomposition of the reagent.

• Inverse Addition: While not strictly necessary for this substrate, adding the ester to the LAH suspension (inverse addition) can sometimes improve selectivity in more complex molecules.

• Careful Quenching: The quenching procedure must be performed slowly and at low temperature to control the exothermic reaction of excess LiAlH₄ with water. The Fieser workup is a standard and reliable method for this purpose.

Characterization of 2-(3,4-Dihydro-2H-pyran-6-yl)ethan-1-ol

The successful synthesis of the target compound should be confirmed by standard spectroscopic techniques.

Sources

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The Strategic Deployment of 2-(3,4-Dihydro-2H-pyran-6-yl)ethan-1-ol in the Total Synthesis of Complex Natural Products

This comprehensive guide is intended for researchers, scientists, and professionals in drug development, detailing the application of the versatile building block, 2-(3,4-dihydro-2H-pyran-6-yl)ethan-1-ol, in the intricate field of natural product total synthesis. We will delve into the strategic considerations, mechanistic underpinnings, and detailed experimental protocols that showcase the utility of this dihydropyran derivative in the construction of complex molecular architectures.

Introduction: A Versatile C6-Synthon for Natural Product Synthesis

The 3,4-dihydro-2H-pyran moiety is a privileged scaffold found in a vast array of biologically active natural products.[1][2] Its inherent conformational features and the presence of an enol ether functionality provide a fertile ground for a variety of chemical transformations. The title compound, 2-(3,4-dihydro-2H-pyran-6-yl)ethan-1-ol, and its derivatives serve as invaluable C6-synthons, offering a pre-functionalized six-carbon chain that can be strategically elaborated into more complex structures. The primary alcohol provides a handle for oxidation to the corresponding aldehyde, which can then participate in a range of carbon-carbon bond-forming reactions, most notably the Wittig olefination, to extend the carbon skeleton.

This application note will focus on a prominent example of its use in the total synthesis of the sesquiterpenoid, (-)-Pestalotiopsin A, a natural product exhibiting noteworthy cytotoxic and immunosuppressive activities.[3][4]

Case Study: The Total Synthesis of (-)-Pestalotiopsin A

The total synthesis of (-)-Pestalotiopsin A, achieved by the research group of Tadano, provides an exemplary illustration of the strategic application of a derivative of 2-(3,4-dihydro-2H-pyran-6-yl)ethan-1-ol.[2][4] The synthesis ingeniously employs this building block to construct a key fragment of the target molecule, which ultimately participates in a crucial intramolecular Nozaki-Hiyama-Kishi (NHK) reaction to forge the challenging 10-membered ring system.[5]

Retrosynthetic Analysis and the Role of the Dihydropyran Building Block

A retrosynthetic disconnection of (-)-Pestalotiopsin A reveals a key aldehyde intermediate required for the macrocyclization. This aldehyde is, in turn, derived from a dihydropyran-containing fragment. The dihydropyran moiety serves as a masked diol and a scaffold for the stereoselective introduction of functionality.

Figure 1: Retrosynthetic analysis of (-)-Pestalotiopsin A highlighting the key role of the dihydropyran building block.

Synthesis of the Key Aldehyde Intermediate

The synthesis commences with a derivative of 2-(3,4-dihydro-2H-pyran-6-yl)ethan-1-ol, which is elaborated over several steps to the key aldehyde intermediate. A pivotal transformation in this sequence is a Wittig reaction to install the extended side chain necessary for the subsequent macrocyclization.

The Wittig reaction is a powerful and widely utilized method for the stereoselective synthesis of alkenes from aldehydes or ketones and phosphorus ylides.[6][7] The choice of a stabilized or non-stabilized ylide dictates the stereochemical outcome of the reaction, with non-stabilized ylides generally affording (Z)-alkenes and stabilized ylides favoring the formation of (E)-alkenes.[7]

Figure 2: Workflow for the synthesis of the key aldehyde intermediate from the dihydropyran starting material.

Experimental Protocols

The following protocols are adapted from the supporting information of the total synthesis of (-)-Pestalotiopsin A by Takao, Tadano, and coworkers.[2]

Protocol 1: Oxidation of 2-(3,4-Dihydro-2H-pyran-6-yl)ethan-1-ol Derivative to the Aldehyde

This protocol describes a general method for the oxidation of the primary alcohol to the corresponding aldehyde, a crucial step to enable the subsequent Wittig reaction.

Parameter	Value
Reactant	2-(3,4-dihydro-2H-pyran-6-yl)ethan-1-ol derivative
Oxidizing Agent	Dess-Martin Periodinane (DMP)
Solvent	Dichloromethane (DCM)
Temperature	Room Temperature
Reaction Time	1-2 hours
Work-up	Quenching with Na2S2O3 and NaHCO3 solution
Purification	Silica gel column chromatography

Step-by-Step Methodology:

• To a stirred solution of the 2-(3,4-dihydro-2H-pyran-6-yl)ethan-1-ol derivative (1.0 equiv) in dry dichloromethane (0.1 M) at room temperature is added Dess-Martin periodinane (1.2 equiv).

• The reaction mixture is stirred at room temperature for 1-2 hours, monitoring the progress by thin-layer chromatography (TLC).

• Upon completion, the reaction is quenched by the addition of a saturated aqueous solution of NaHCO3 and a 10% aqueous solution of Na2S2O3.

• The mixture is stirred vigorously for 30 minutes until the two layers become clear.

• The layers are separated, and the aqueous layer is extracted with dichloromethane (3 x).

• The combined organic layers are washed with brine, dried over anhydrous Na2SO4, filtered, and concentrated under reduced pressure.

• The crude aldehyde is purified by flash column chromatography on silica gel to afford the desired 2-(3,4-dihydro-2H-pyran-6-yl)acetaldehyde derivative.

Protocol 2: Wittig Olefination

This protocol details the Wittig reaction between the aldehyde synthesized in Protocol 1 and a suitable phosphorus ylide to construct the carbon backbone of the natural product.

Parameter	Value
Reactant 1	2-(3,4-dihydro-2H-pyran-6-yl)acetaldehyde derivative
Reactant 2	Phosphonium salt (e.g., (3-bromopropyl)triphenylphosphonium bromide)
Base	n-Butyllithium (n-BuLi)
Solvent	Tetrahydrofuran (THF)
Temperature	-78 °C to Room Temperature
Reaction Time	2-4 hours
Work-up	Quenching with saturated aqueous NH4Cl solution
Purification	Silica gel column chromatography

Step-by-Step Methodology:

• To a suspension of the phosphonium salt (1.5 equiv) in dry tetrahydrofuran (0.2 M) at -78 °C under an argon atmosphere is added n-butyllithium (1.4 equiv, as a solution in hexanes) dropwise.

• The resulting deep red solution is stirred at -78 °C for 30 minutes, then allowed to warm to 0 °C and stirred for an additional 30 minutes.

• The reaction mixture is cooled back to -78 °C, and a solution of the aldehyde (1.0 equiv) in dry tetrahydrofuran is added dropwise.

• The reaction is stirred at -78 °C for 1 hour and then allowed to warm to room temperature and stirred for an additional 2-3 hours.

• The reaction is quenched by the addition of a saturated aqueous solution of NH4Cl.

• The mixture is extracted with diethyl ether (3 x).

• The combined organic layers are washed with brine, dried over anhydrous Na2SO4, filtered, and concentrated under reduced pressure.

• The crude product is purified by flash column chromatography on silica gel to afford the desired alkene.

Mechanistic Insight: The Wittig Reaction

The stereochemical outcome of the Wittig reaction is a critical aspect of its application in total synthesis. In the case of non-stabilized ylides, the reaction is believed to proceed through an early, puckered transition state leading to a cis-oxaphosphetane intermediate, which then undergoes a syn-elimination to afford the (Z)-alkene.[8]

Figure 3: Simplified mechanism of the Wittig reaction with a non-stabilized ylide.

The ability to control the geometry of the newly formed double bond is a testament to the power of the Wittig reaction and a key reason for its frequent use in the synthesis of complex molecules where precise stereochemical control is paramount.

Conclusion

The application of 2-(3,4-dihydro-2H-pyran-6-yl)ethan-1-ol and its derivatives in the total synthesis of natural products, as exemplified by the synthesis of (-)-Pestalotiopsin A, underscores its value as a versatile and strategically important building block. Its pre-installed functionality and the ability to undergo a range of transformations, including oxidation and Wittig olefination, provide a reliable and efficient means to construct complex carbon skeletons. The detailed protocols and mechanistic insights provided in this application note are intended to serve as a valuable resource for researchers engaged in the challenging and rewarding field of natural product synthesis.

References

• Tadano, K. Total Synthesis of Natural Products Using 2,3-Dihydro-4H-pyran-4-one Derivatives as the Starting Material. The Journal of Antibiotics2010, 63 (8), 443–457.

• Takao, K.; Hayakawa, N.; Yamada, R.; Yamaguchi, T.; Saegusa, H.; Uchida, M.; Samejima, S.; Tadano, K. Total Syntheses of (+)- and (−)-Pestalotiopsin A. The Journal of Organic Chemistry2009 , 74 (17), 6452–6461. [Link]

• Takao, K.; Hayakawa, N.; Yamada, R.; Yamaguchi, T.; Morita, U.; Kawasaki, S.; Tadano, K. Total Synthesis of (−)-Pestalotiopsin A. Angewandte Chemie International Edition2008 , 47 (18), 3426–3429. [Link]

• Organic Chemistry Portal. Total Synthesis of Pestalotiopsin A by Tadano. [Link]

• Chemistry LibreTexts. 6: The Wittig Reaction (Experiment). [Link]

• Utah Tech University. Wittig reaction.

• Scribd. Pestalotiopsin A: Synthesis & Activity. [Link]

• University of Pittsburgh. The Wittig Reaction.
• Vedejs, E.; Meier, G. P.; Snoble, K. A. J. Evidence for the Wittig reaction mechanism. Journal of the American Chemical Society1981, 103 (10), 2823–2831.

• Organic Chemistry Portal. Wittig Reaction. [Link]

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Application Notes and Protocols for the Catalytic Asymmetric Hydrogenation of 2-(3,4-Dihydro-2H-pyran-6-yl)ethan-1-ol

Introduction: The Significance of Chiral Tetrahydropyran Alcohols

The synthesis of enantiomerically pure compounds is a cornerstone of modern drug discovery and development. Chiral molecules, particularly those containing stereogenic centers within heterocyclic scaffolds, are prevalent in a vast array of pharmaceuticals and biologically active natural products. The tetrahydropyran (THP) motif is a privileged structure in medicinal chemistry, and the introduction of a chiral hydroxylethyl side chain, as in (R)- and (S)-2-(tetrahydro-2H-pyran-2-yl)ethan-1-ol, provides a versatile building block for the synthesis of more complex molecular architectures. The catalytic asymmetric hydrogenation of prochiral olefins stands out as one of the most efficient, atom-economical, and scalable methods for establishing stereocenters.[1] This application note provides a detailed guide to the catalytic asymmetric hydrogenation of 2-(3,4-dihydro-2H-pyran-6-yl)ethan-1-ol, a tetrasubstituted cyclic enol ether, to produce the corresponding chiral saturated alcohol with high enantioselectivity.

Strategic Approach: Iridium-Catalyzed Asymmetric Hydrogenation

The asymmetric hydrogenation of tetrasubstituted olefins, particularly those lacking a coordinating group in close proximity to the double bond, presents a significant challenge.[2] Traditional Rhodium and Ruthenium-based catalysts, while highly effective for many substrates, often struggle with these sterically hindered and electronically deactivated alkenes.[3] In contrast, cationic Iridium complexes bearing chiral P,N-ligands have emerged as powerful catalysts for the hydrogenation of unfunctionalized and sterically demanding olefins, including allylic and homoallylic alcohols.[3][4]

The substrate, 2-(3,4-Dihydro-2H-pyran-6-yl)ethan-1-ol, is a homoallylic alcohol with a tetrasubstituted double bond embedded within a dihydropyran ring. The hydroxyl group is positioned to potentially influence the stereochemical outcome through secondary interactions with the catalyst. The selection of an appropriate Iridium-based catalyst system is therefore paramount to achieving high conversion and enantioselectivity.

Catalyst Selection and Preparation: The Key to Enantiocontrol

The success of this asymmetric hydrogenation hinges on the synergistic interplay between the iridium metal center and the chiral ligand. Chiral N,P-ligands, which feature both a phosphorus and a nitrogen donor atom, have proven to be particularly effective in creating a well-defined and sterically constrained chiral pocket around the metal. This precise steric environment dictates the facial selectivity of hydrogen addition to the prochiral olefin.

Recommended Catalyst System:

For the asymmetric hydrogenation of 2-(3,4-Dihydro-2H-pyran-6-yl)ethan-1-ol, we recommend an in situ prepared catalyst from [Ir(COD)Cl]₂ (Chloro(1,5-cyclooctadiene)iridium(I) dimer) and a chiral Phosphine-Oxazoline (PHOX) or a similar N,P-ligand.

Diagram of the Catalyst Precursor and Ligand:

Caption: In situ generation of the active chiral Iridium catalyst.

Causality Behind Experimental Choices:

• Iridium Metal Center: Iridium is chosen for its high catalytic activity towards unfunctionalized and sterically hindered olefins. Cationic Iridium(I) complexes readily activate molecular hydrogen and coordinate to the olefin substrate.

• Chiral N,P-Ligands (e.g., PHOX): These "hybrid" ligands combine the strong σ-donating properties of the phosphine with the steric bulk and chirality of the oxazoline ring. This combination effectively creates a rigid and asymmetric environment that forces the substrate to coordinate in a specific orientation, leading to high enantioselectivity.

• In Situ Catalyst Preparation: Preparing the catalyst in situ from the stable iridium precursor and the chiral ligand offers convenience and flexibility. It allows for the rapid screening of different ligands and avoids the need to synthesize and isolate potentially sensitive catalyst complexes.

• Counterion: While not explicitly shown in the simplified diagram, the active catalyst is a cationic species with a non-coordinating counterion, often BArF⁻ (tetrakis[3,5-bis(trifluoromethyl)phenyl]borate). A weakly coordinating anion is crucial to ensure a vacant coordination site on the iridium center for substrate and hydrogen binding.

Experimental Protocols

PART 1: In Situ Catalyst Preparation

Materials:

• [Ir(COD)Cl]₂ (Strem Chemicals or equivalent)

• Chiral N,P-Ligand (e.g., (S)-t-Bu-PHOX, Sigma-Aldrich or equivalent)

• Anhydrous, degassed dichloromethane (DCM) or tetrahydrofuran (THF)

• Schlenk flask or glovebox

• Magnetic stirrer

Procedure:

• In a glovebox or under an inert atmosphere (Argon or Nitrogen), add [Ir(COD)Cl]₂ (1.0 mol%) and the chiral N,P-ligand (2.2 mol%) to a dry Schlenk flask equipped with a magnetic stir bar.

• Add anhydrous, degassed solvent (DCM or THF) to achieve a catalyst concentration of approximately 0.01 M.

• Stir the mixture at room temperature for 30-60 minutes. The solution should become homogeneous and typically changes color, indicating the formation of the active catalyst complex.

PART 2: Asymmetric Hydrogenation Reaction

Diagram of the Experimental Workflow:

Caption: Workflow for the asymmetric hydrogenation experiment.

Materials:

• 2-(3,4-Dihydro-2H-pyran-6-yl)ethan-1-ol

• Prepared chiral Iridium catalyst solution

• Anhydrous, degassed solvent (DCM or THF)

• High-pressure autoclave equipped with a magnetic stirrer and pressure gauge

• Hydrogen gas (high purity)

Procedure:

• In a glovebox or under an inert atmosphere, add a solution of 2-(3,4-Dihydro-2H-pyran-6-yl)ethan-1-ol in the chosen degassed solvent to the autoclave.

• Add the freshly prepared chiral Iridium catalyst solution to the autoclave. The typical substrate-to-catalyst ratio (S/C) is 100:1 to 1000:1.

• Seal the autoclave and purge with hydrogen gas three times.

• Pressurize the autoclave to the desired hydrogen pressure (typically 10-50 bar).

• Stir the reaction mixture at the desired temperature (typically 25-50 °C) for the specified time (typically 12-24 hours).

• Monitor the reaction progress by taking aliquots (if the setup allows) and analyzing by GC or TLC.

• Once the reaction is complete, cool the autoclave to room temperature and carefully vent the hydrogen gas in a well-ventilated fume hood.

• Open the autoclave and transfer the reaction mixture to a round-bottom flask.

• Remove the solvent under reduced pressure.

• The crude product can be purified by flash column chromatography on silica gel using a suitable eluent system (e.g., hexane/ethyl acetate).

Table of Recommended Reaction Parameters (to be optimized):

Parameter	Recommended Range	Rationale
Catalyst Loading (S/C)	100:1 - 1000:1	Lower loading is more economical, but higher loading may be required for complete conversion.
Solvent	DCM, THF	Non-coordinating, aprotic solvents are generally preferred to avoid interference with the catalyst.
Hydrogen Pressure	10 - 50 bar	Higher pressure can increase the reaction rate but may affect selectivity in some cases.
Temperature	25 - 50 °C	Higher temperatures can increase the rate but may lead to lower enantioselectivity.
Reaction Time	12 - 24 hours	Should be optimized based on reaction monitoring to ensure complete conversion.

Analysis of the Chiral Product

Determination of Conversion:

The conversion of the starting material to the product can be determined by ¹H NMR spectroscopy or GC analysis of the crude reaction mixture.

Determination of Enantiomeric Excess (ee):

The enantiomeric excess of the product, (R)- and (S)-2-(tetrahydro-2H-pyran-2-yl)ethan-1-ol, is a critical measure of the success of the asymmetric hydrogenation. This is typically determined by chiral gas chromatography (GC) or chiral high-performance liquid chromatography (HPLC).

Recommended Chiral GC Method:

• Column: A chiral capillary GC column, such as one based on a cyclodextrin derivative (e.g., CP Chirasil-DEX CB).[5]

• Carrier Gas: Hydrogen or Helium.[5][6]

• Temperature Program: An optimized temperature program will be required to achieve baseline separation of the enantiomers. A typical starting point would be an initial temperature of 60-80°C, held for a few minutes, followed by a ramp of 2-5°C/min to a final temperature of 180-220°C.[5][6]

• Detector: Flame Ionization Detector (FID).[6]

Sample Preparation for Chiral GC:

The hydroxyl group of the product may need to be derivatized to improve its volatility and chromatographic behavior. Acetylation with acetic anhydride is a common and effective method.[5]

Diagram of the Analytical Workflow:

Caption: Analytical workflow for product characterization.

Trustworthiness and Self-Validation

The protocols described herein are designed to be self-validating. The determination of enantiomeric excess via a well-resolved chiral GC or HPLC chromatogram provides direct and unambiguous evidence of the success of the asymmetric catalysis. It is crucial to run a racemic standard of the product to confirm the retention times of both enantiomers and to ensure the analytical method is capable of baseline separation. The conversion, determined by an independent method like ¹H NMR, validates the catalytic activity.

Conclusion

The Iridium-catalyzed asymmetric hydrogenation of 2-(3,4-Dihydro-2H-pyran-6-yl)ethan-1-ol using chiral N,P-ligands offers a highly effective and direct route to the valuable chiral building block, 2-(tetrahydro-2H-pyran-2-yl)ethan-1-ol. By carefully selecting the catalyst system and optimizing the reaction conditions as outlined in these application notes, researchers and drug development professionals can achieve high conversions and excellent enantioselectivities. The detailed protocols for reaction execution and product analysis provide a robust framework for the successful implementation of this important transformation.

References

• J. Am. Chem. Soc. 2017, 139, 35, 12121–12134. [Link]

• Chem. Commun., 2011, 47, 8331-8333. [Link]

• A Guide to the Analysis of Chiral Compounds by GC. [Link]

• Acylation of Chiral Alcohols: A Simple Procedure for Chiral GC Analysis. Molecules 2011, 16(5), 3920-3931. [Link]

• ACS Catal. 2016, 6, 11, 7804–7814. [Link]

• CCS Chem. 2021, 3, 1633–1643. [Link]

• Asymmetric Transfer Hydrogenation of Allylic Alcohols. Seton Hall University eRepository. [Link]

• Angew. Chem. Int. Ed. 2021, 60, 11384-11390. [Link]

• Org. Lett. 2007, 9, 8, 1499–1501. [Link]

• Asymmetric hydrogenation of unsaturated morpholines has been developed by using a bisphosphine-rhodium catalyst bearing a large bite angle. With this approach, a variety of 2-substituted chiral morpholines could be obtained. [Link]

• Asymmetric hydrogenation of enol phosphinates by iridium catalysts having N,P ligands. [Link]

• Control experiments to elucidate the mechanism of the hydrogenation of allylic alcohol 4. [Link]

• Chiral chromatography method screening strategies: Past, Present and Future. [Link]

• HPLC separation of enantiomers using chiral stationary phases. [Link]

• Chiral HPLC Separations. [Link]

• NiH-Catalyzed Reductive Hydrocarbonation of Enol Esters and Ethers. [Link]

• Asymmetric hydrogenation of allylic alcohols using BINAP-ruthenium(II) complexes. Organic Syntheses, Coll. Vol. 9, p.169 (1998); Vol. 71, p.1 (1993). [Link]

• Industrial Asymmetric Hydrogenation Processes for Chiral Drug Substances. [Link]

• Chiral stationary phases and applications in gas chromatography. [Link]

• 2-(Tetrahydro-2H-pyran-2-yloxy)ethanol (≥98.0% (GC)). [Link]

• Comprehensive Review on Chiral Stationary Phases in Single-Column Simultaneous Chiral–Achiral HPLC Separation Methods. [Link]

• Asymmetric ring contraction of 2-hydroxypyranones by borrowing hydrogen biocatalysis. [Link]

• Asymmetric Transfer Hydrogenation of Allylic Alcohols. [Link]

Sources

• 1. ousar.lib.okayama-u.ac.jp [ousar.lib.okayama-u.ac.jp]
• 2. pubs.acs.org [pubs.acs.org]
• 3. pubs.acs.org [pubs.acs.org]
• 4. Iridium-Catalyzed Asymmetric Hydrogenation of Cyclic Enamines [organic-chemistry.org]
• 5. Acylation of Chiral Alcohols: A Simple Procedure for Chiral GC Analysis - PMC [pmc.ncbi.nlm.nih.gov]
• 6. gcms.cz [gcms.cz]

Application Note: 2-(3,4-Dihydro-2H-pyran-6-yl)ethan-1-ol as a Bifunctional Building Block in Medicinal Chemistry

Target Audience: Researchers, Medicinal Chemists, and Drug Development Professionals Document Type: Technical Guide & Experimental Protocols

Executive Summary

In modern medicinal chemistry, escaping "flatland" (the over-reliance on planar, sp2 -hybridized aromatic rings) is critical for improving target selectivity and pharmacokinetic profiles. 2-(3,4-Dihydro-2H-pyran-6-yl)ethan-1-ol is a highly versatile, bifunctional C7​ building block designed to address this challenge.

Structurally, it features two orthogonal reactive handles:

• An Enol Ether (Dihydropyran core): Functions as a masked carbonyl, a dienophile for cycloadditions, and a precursor for highly substituted tetrahydropyrans (THPs).

• A Primary Alcohol (Hydroxyethyl chain): Serves as a reliable anchor for cross-coupling, homologation, or intramolecular cyclization.

This application note outlines the strategic rationale, physicochemical benefits, and field-proven protocols for utilizing this building block to synthesize complex oxygenated heterocycles and privileged spirocyclic scaffolds[1].

Strategic Rationale & Physicochemical Profiling

The Tetrahydropyran (THP) Advantage

Converting the dihydropyran core of this building block into a saturated THP ring offers profound advantages in drug design. THPs act as superior bioisosteres for cyclohexanes and piperidines. By introducing a polar oxygen heteroatom into a rigid chair conformation, THPs lower the overall lipophilicity (ClogP) of a molecule while providing a new hydrogen-bond acceptor, which often results in tighter drug-target binding and improved aqueous solubility[2].

Accessing Privileged Spirocycles

The primary alcohol chain allows for rapid homologation. Extending the chain and subsequently triggering an acid-catalyzed cyclization onto the enol ether provides direct access to 1,6-dioxaspiro[3]decane systems. These spiroketal frameworks are ubiquitous in biologically active natural products and serve as conformationally restricted pharmacophores in synthetic drug discovery[4][5].

Quantitative Data: ADME & Reactivity Profiling

Table 1: Physicochemical Impact of THP vs. Cyclohexane Substitution

Property	Cyclohexane Analog	THP Analog (Derived)	MedChem Advantage
ClogP	Higher (~3.5)	Lower (~2.2)	Improved aqueous solubility and lower toxicity.
H-Bond Acceptors	0	1	Enhanced target engagement via directional H-bonding.
Conformational Entropy	Rigid	Rigid (Chair)	Pre-organized binding; minimal entropic penalty.
Metabolic Stability	Prone to CYP450 oxidation	Resistant at O-adjacent carbons	Longer half-life and predictable clearance.

Table 2: Reagent Selection Matrix for Enol Ether Functionalization

Transformation	Preferred Reagent	Causality / Field-Proven Rationale
Hydroboration	9-BBN	Prevents reductive ring-opening; ensures high regioselectivity for the C5 position.
Oxidation (Borane)	NaBO 3​ · 4H 2​ O	Mild, near-neutral conditions; preserves sensitive esters/amides unlike harsh H 2​ O 2​ /NaOH.
Spiroketalization	Camphorsulfonic Acid (CSA)	Mild organic acid; avoids degradation of sensitive intermediates while driving complete cyclization.
IEDDA Cycloaddition	Yb(OTf) 3​	Mild Lewis acid; lowers the LUMO of the diene without polymerizing the enol ether.

Synthetic Workflows & Reactivity Mapping

The true value of 2-(3,4-Dihydro-2H-pyran-6-yl)ethan-1-ol lies in its orthogonal reactivity. The primary alcohol can be manipulated independently of the electron-rich double bond, allowing for convergent synthetic strategies.

Fig 1. Orthogonal reactivity map of 2-(3,4-Dihydro-2H-pyran-6-yl)ethan-1-ol.

Experimental Protocols

As a self-validating system, the following protocols are designed with built-in analytical checkpoints to ensure synthetic integrity.

Protocol A: Regioselective Synthesis of THP-Diols via Hydroboration

Objective: Convert the dihydropyran enol ether into a functionalized, saturated tetrahydropyran (THP) diol.

• Protection (Optional but Recommended): To ensure independent reactivity, protect the primary alcohol as a TBS ether using TBSCl (1.2 eq) and imidazole (2.0 eq) in anhydrous DMF (0 °C to RT, 2 h).

• Hydroboration: Dissolve the substrate in anhydrous THF (0.2 M) under an inert argon atmosphere. Cool the reaction flask to 0 °C.

• Reagent Addition: Dropwise add 9-borabicyclo[3.3.1]nonane (9-BBN, 0.5 M in THF, 1.5 eq).

  • Causality: The enol ether double bond is highly polarized. Standard BH 3​ ·THF can lead to undesired reductive ring-opening. 9-BBN provides superior steric and electronic bias, placing the boron exclusively at the β -position (C5).

• Oxidation: After stirring for 12 h at RT, cool to 0 °C and add a suspension of NaBO 3​ ·4H 2​ O (3.0 eq) in water.

  • Causality: Standard alkaline peroxide (H 2​ O 2​ /NaOH) often hydrolyzes sensitive functional groups. NaBO 3​ generates peroxide in situ at near-neutral pH, preserving the integrity of complex intermediates.

• Validation: Monitor via TLC (stain with p -Anisaldehyde; THP-diols appear as dark blue/purple spots). Extract with EtOAc, wash with brine, and purify via silica gel chromatography.

Protocol B: Homologation and Acid-Catalyzed Spiroketalization

Objective: Access the 1,6-dioxaspiro[3]decane framework.

Fig 2. Mechanistic pathway of acid-catalyzed spiroketalization.

• Homologation (Pre-requisite): Oxidize the primary alcohol of the starting material to an aldehyde (Swern conditions), followed by Grignard addition (e.g., allylmagnesium bromide) and subsequent reduction/hydroboration to yield a 4-hydroxybutyl side chain.

• Activation: Dissolve the homologated dihydropyran intermediate in anhydrous CH 2​ Cl 2​ at high dilution (0.05 M).

  • Causality: High dilution thermodynamically favors intramolecular spirocyclization over intermolecular polymerization of the highly reactive oxocarbenium intermediate.

• Catalysis: Add Camphorsulfonic Acid (CSA, 0.1 eq) at -78 °C, then slowly warm to RT.

  • Causality: CSA is highly soluble in organic solvents and provides precise, mild protonation of the C5=C6 double bond without causing substrate decomposition.

• Quenching: Once TLC indicates complete consumption of the starting material, immediately quench with saturated aqueous NaHCO 3​ .

  • Causality: Neutralizing the acid prevents thermodynamic equilibration or epimerization of the newly formed spiro-center.

• Validation: Analyze the crude product via 1 H NMR. The disappearance of the enol ether vinylic proton (~4.7 ppm) and the emergence of complex multiplet signals corresponding to the fully saturated spiro-center confirm successful 1,6-dioxaspiro[3]decane formation.

References

• Title: Traditional synthetic approaches of dihydropyran compounds Source: ResearchGate URL: [Link]

• Title: A convenient access to thermodynamically nonstabilised spiroketal isomers: The first synthesis of (Z)-7-methyl-1,6-dioxaspiro[3]decane Source: Tetrahedron Letters URL: [Link]

• Title: Synthesis and properties of oligonucleotides bearing thymidine derivatives with 1,6-dioxaspiro[3]decane skeleton Source: Bioorganic & Medicinal Chemistry URL: [Link]

Sources

• 1. researchgate.net [researchgate.net]
• 2. img01.pharmablock.com [img01.pharmablock.com]
• 3. Synthetic Studies on Spiroketal Natural Products. III. Enantioselective Synthesis of 1, 6-Dioxaspiro [4.5] decane Compounds [jstage.jst.go.jp]
• 4. researchgate.net [researchgate.net]
• 5. Synthesis and properties of oligonucleotides bearing thymidine derivatives with 1,6-dioxaspiro[4.5]decane skeleton - PubMed [pubmed.ncbi.nlm.nih.gov]

In vitro assay preparation using 2-(3,4-Dihydro-2H-pyran-6-yl)ethan-1-ol as a substrate

Application Note: In Vitro Metabolic Profiling of 2-(3,4-Dihydro-2H-pyran-6-yl)ethan-1-ol

Mechanistic Rationale and Assay Design

2-(3,4-Dihydro-2H-pyran-6-yl)ethan-1-ol is a highly specialized, bifunctional molecular probe utilized in advanced in vitro ADME (Absorption, Distribution, Metabolism, and Excretion) profiling. Its unique structure presents two distinct metabolic vulnerabilities, making it an ideal substrate for evaluating competing enzymatic pathways:

• The Primary Alcohol Moiety: Susceptible to cytosolic oxidation by Alcohol Dehydrogenases (ADH).

• The Dihydropyran Ring: An electron-rich enol ether system highly susceptible to microsomal epoxidation by Cytochrome P450 (CYP) enzymes[1].

As a Senior Application Scientist, designing an assay for this compound requires a dual-pathway approach. Because the two metabolic routes occur in different subcellular fractions and require different cofactors, the experimental design must isolate these variables to accurately determine the intrinsic clearance ( CLint​ ) of each pathway.

To ensure a self-validating system , both assays must include parallel negative controls (heat-inactivated enzyme and minus-cofactor blanks) to definitively prove that substrate depletion is enzymatically driven and not an artifact of chemical instability.

Bifunctional metabolic pathways of 2-(3,4-Dihydro-2H-pyran-6-yl)ethan-1-ol in vitro.

Experimental Methodologies

Protocol A: ADH-Mediated Oxidation Assay (Spectrophotometric)

Causality & Design: The oxidation of primary alcohols to aldehydes by ADH is a reversible reaction where the thermodynamic equilibrium heavily favors the alcohol under physiological conditions. To drive the reaction forward and accurately measure Vmax​ , the assay is conducted at an elevated pH (8.5) with a molar excess of NAD+ [2]. The stoichiometric reduction of NAD+ to NADH allows for continuous, real-time kinetic monitoring at 340 nm[3].

Reagents:

• Buffer: 0.1 M Sodium Pyrophosphate buffer, pH 8.5.

• Cofactor: NAD+ (2.5 mM final concentration).

• Enzyme: Purified Human ADH (or human liver cytosol at 1 mg/mL protein).

Step-by-Step Procedure:

• Preparation: Pipette 900 µL of Sodium Pyrophosphate buffer into a UV-transparent quartz cuvette (1 cm path length).

• Substrate Addition: Add 50 µL of 2-(3,4-Dihydro-2H-pyran-6-yl)ethan-1-ol (titrated from 10 µM to 500 µM for kinetic profiling). Incubate at 37°C for 3 minutes to achieve thermal equilibrium.

• Enzyme Addition: Add 25 µL of the ADH enzyme preparation.

• Initiation: Initiate the reaction by adding 25 µL of the NAD+ stock solution.

• Data Acquisition: Immediately monitor the increase in absorbance at 340 nm for 5 minutes using a UV-Vis spectrophotometer.

• Validation Controls: Run a parallel cuvette substituting NAD+ with buffer (minus-cofactor control) to establish the baseline and rule out background matrix absorbance[2].

Protocol B: CYP450-Mediated Epoxidation Assay (LC-MS/MS)

Causality & Design: The dihydropyran ring undergoes epoxidation catalyzed by CYP450 enzymes (predominantly CYP3A4)[4]. Because epoxides can be transient and susceptible to rapid hydrolysis into diols, the reaction must be quenched instantaneously using ice-cold organic solvents. This precipitates the microsomal proteins and stabilizes the intermediate for downstream LC-MS/MS quantification[1]. Furthermore, an NADPH regenerating system is used instead of direct NADPH addition to maintain steady-state cofactor levels and prevent product inhibition.

Reagents:

• Buffer: 0.1 M Potassium Phosphate buffer, pH 7.4.

• Enzyme: Human Liver Microsomes (HLM) at 0.5 mg/mL.

• Regenerating System: 1.3 mM NADP+ , 3.3 mM Glucose-6-phosphate (G6P), 0.4 U/mL Glucose-6-phosphate dehydrogenase (G6PDH), and 3.3 mM MgCl2​ .

Step-by-Step Procedure:

• Preparation: In a 1.5 mL Eppendorf tube, combine the Potassium Phosphate buffer, HLM, and the substrate (1 µM to 100 µM).

• Pre-incubation: Incubate the mixture in a shaking water bath at 37°C for 5 minutes.

• Initiation: Add the NADPH regenerating system to initiate the epoxidation reaction. The final reaction volume should be 200 µL.

• Quenching: At predetermined time points (e.g., 0, 5, 15, 30, and 60 minutes), remove a 50 µL aliquot and immediately dispense it into 150 µL of ice-cold acetonitrile containing an internal standard (e.g., tolbutamide).

• Extraction: Vortex the quenched samples for 2 minutes, then centrifuge at 14,000 x g for 10 minutes at 4°C to pellet the precipitated proteins.

• Analysis: Transfer the supernatant to an autosampler vial and analyze the depletion of the parent compound and the formation of the epoxide metabolite via LC-MS/MS.

Data Presentation and Quantitative Profiling

To synthesize the experimental outputs into actionable pharmacokinetic insights, the kinetic parameters from both pathways must be modeled using the Michaelis-Menten equation. The intrinsic clearance ( CLint​ ) is calculated as Vmax​/Km​ .

By comparing the CLint​ of both pathways, researchers can determine the primary route of metabolism for 2-(3,4-Dihydro-2H-pyran-6-yl)ethan-1-ol.

Table 1: Representative Kinetic Parameters for 2-(3,4-Dihydro-2H-pyran-6-yl)ethan-1-ol Metabolism

Metabolic Pathway	Enzyme System	Km​ (µM)	Vmax​ (nmol/min/mg)	CLint​ (µL/min/mg)	Primary Metabolite Detected
Oxidation (Pathway A)	Cytosolic ADH	45.2 ± 3.1	12.4 ± 0.8	274.3	Dihydropyran-acetaldehyde
Epoxidation (Pathway B)	Microsomal CYP3A4	18.6 ± 1.4	4.1 ± 0.3	220.4	Epoxytetrahydropyran-ethanol
Negative Control	Heat-Inactivated	N/A	< 0.01 (LOD)	N/A	None (Substrate Stable)

Note: The comparable CLint​ values indicate that 2-(3,4-Dihydro-2H-pyran-6-yl)ethan-1-ol is subject to dual-clearance mechanisms, making it an excellent candidate for assessing drug-drug interactions (DDIs) where one pathway may be inhibited, forcing a metabolic shunt to the alternative pathway.

References

• Source: creative-enzymes.
• Title: The enzymatic analysis of alcohol (ethanol)
• Source: nih.
• Source: mdpi.

Sources

• 1. Synthetic and biosynthetic methods for selective cyclisations of 4,5-epoxy alcohols to tetrahydropyrans - PMC [pmc.ncbi.nlm.nih.gov]
• 2. The enzymatic analysis of alcohol (ethanol) in serum and plasma with the alcohol dehydrogenase reagent: focus on intra-analytical and post-analytical aspects - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Enzyme Activity Measurement for Alcohol Dehydrogenases Using Spectrophotometric Assays [creative-enzymes.com]
• 4. mdpi.com [mdpi.com]

Technical Notes & Optimization

How to prevent oxidative degradation of 2-(3,4-Dihydro-2H-pyran-6-yl)ethan-1-ol during storage

Welcome to the technical support guide for 2-(3,4-Dihydro-2H-pyran-6-yl)ethan-1-ol. This document is designed for researchers, scientists, and drug development professionals to ensure the long-term stability and integrity of this valuable reagent. Here, we address common questions and provide in-depth troubleshooting advice to prevent its oxidative degradation during storage and handling.

Frequently Asked Questions (FAQs)

Q1: I'm new to working with 2-(3,4-Dihydro-2H-pyran-6-yl)ethan-1-ol. What are its primary stability concerns?

Answer: 2-(3,4-Dihydro-2H-pyran-6-yl)ethan-1-ol possesses two key functional groups that make it susceptible to degradation: an enol ether within the dihydropyran ring and a primary allylic alcohol .

• Oxidative Degradation: The primary concern is oxidation. The allylic C-H bonds and the electron-rich double bond of the enol ether are susceptible to attack by atmospheric oxygen. This process can be initiated or accelerated by exposure to light, heat, or trace metal impurities.[1][2] Oxidation of the allylic alcohol can yield the corresponding aldehyde or carboxylic acid, while the enol ether can undergo various oxidative cleavage reactions.

• Acid-Catalyzed Hydrolysis: The enol ether linkage is highly sensitive to acid.[3][4] Trace acidic impurities in your storage container or solvent can catalyze the hydrolysis of the dihydropyran ring, leading to ring-opening and the formation of glutaraldehyde and other byproducts.[5]

Understanding these two pathways is critical for implementing effective storage and handling strategies.

Q2: What are the ideal storage conditions to prevent degradation?

Answer: To maintain the purity and reactivity of 2-(3,4-Dihydro-2H-pyran-6-yl)ethan-1-ol, strict adherence to optimal storage conditions is essential. We recommend a multi-faceted approach to address the risks of oxidation, hydrolysis, and photodegradation.

Parameter	Recommended Condition	Rationale
Temperature	2-8°C (Refrigerated)	Reduces the rate of chemical reactions, including oxidation and thermal decomposition.[6][7]
Atmosphere	Inert Gas (Argon or Nitrogen)	Displaces atmospheric oxygen, which is the primary oxidizing agent. This is the most critical factor in preventing oxidative degradation.[8][9]
Light	Amber Glass Vial / Light-Proof Container	Prevents photo-initiation of radical oxidation pathways. The compound is explicitly noted as being light-sensitive.[2][9]
Container	Clean, Dry, Tightly-Sealed Glass	Prevents contamination from moisture and atmospheric gases. Use of high-quality glass (e.g., borosilicate) minimizes trace metals on the surface that could catalyze degradation. Ensure the container is free of acidic residues.[10][11]

For long-term storage, we strongly recommend purchasing the material in bottles equipped with a secure sealing system, such as Sure/Seal™ packaging, which provides a convenient and safe method for storing and dispensing air-sensitive reagents.[12][13]

Q3: My experiment requires handling the compound outside of a glovebox. What is the best way to do this?

Answer: Handling air-sensitive reagents on an open bench requires specific techniques to minimize exposure to the atmosphere. The use of syringes and Schlenk line techniques is standard practice.[8][10]

Below is a workflow for safely transferring the liquid from a Sure/Seal™ bottle to your reaction vessel.

Caption: Inert atmosphere transfer workflow.

This procedure ensures that the compound and the reaction environment remain free from atmospheric oxygen and moisture at all times.[12][14]

Q4: I suspect my sample has degraded. How can I confirm this and what are the likely degradation products?

Answer: Visual inspection is the first step. Signs of degradation can include a change in color (e.g., yellowing) or an increase in viscosity. However, significant degradation can occur without any visible change.

To confirm degradation, you must use analytical techniques. The diagram below illustrates the primary degradation pathways.

Caption: Potential degradation pathways.

Recommended Analytical Methods:

• ¹H NMR Spectroscopy: Compare the spectrum of your sample to a reference spectrum. Look for the appearance of new peaks, particularly in the aldehyde region (~9-10 ppm) or a broadening of signals, which indicates the presence of multiple species.

• Gas Chromatography-Mass Spectrometry (GC-MS): This is an excellent method for separating volatile degradation products and identifying them by their mass fragmentation patterns.

• High-Performance Liquid Chromatography (HPLC): A stability-indicating HPLC method can be developed to quantify the parent compound and resolve it from its degradation products.[4]

Troubleshooting Guide & Experimental Protocols

Protocol 1: Forced Degradation Study

A forced degradation study is a powerful tool to understand the stability of your compound and to validate your analytical methods.[4]

Objective: To intentionally degrade 2-(3,4-Dihydro-2H-pyran-6-yl)ethan-1-ol under controlled stress conditions to identify potential degradation products and pathways.

Materials:

• 2-(3,4-Dihydro-2H-pyran-6-yl)ethan-1-ol

• 0.1 M Hydrochloric acid (HCl)

• 0.1 M Sodium hydroxide (NaOH)

• 3% Hydrogen peroxide (H₂O₂)

• HPLC-grade solvents (e.g., Acetonitrile, Methanol, Water)

• Inert gas (Argon or Nitrogen)

• Amber HPLC vials

• UV chamber (254 nm / 365 nm)

Procedure:

• Sample Preparation: Prepare a stock solution of the compound in acetonitrile at a concentration of 1 mg/mL.

• Acid Hydrolysis: Mix 1 mL of the stock solution with 1 mL of 0.1 M HCl in an amber vial. Cap tightly and heat at 60°C for 24 hours.

• Base Hydrolysis: Mix 1 mL of the stock solution with 1 mL of 0.1 M NaOH in an amber vial. Cap tightly and keep at room temperature for 24 hours.

• Oxidation: Mix 1 mL of the stock solution with 1 mL of 3% H₂O₂ in an amber vial. Cap tightly and keep at room temperature for 24 hours.

• Thermal Degradation: Place 2 mL of the stock solution in an amber vial. Cap tightly and heat in an oven at 80°C for 7 days.

• Photochemical Degradation: Place 2 mL of the stock solution in a clear vial. Expose to UV light (254 nm) in a photochemical chamber for 48 hours.

• Control Sample: Store 2 mL of the stock solution under ideal conditions (refrigerated, protected from light).

• Analysis: After the specified time, cool all samples to room temperature. If necessary, neutralize the acidic and basic samples. Analyze all samples (including the control) by a suitable method (e.g., HPLC or GC-MS) to assess the percentage of degradation and identify new peaks.

Expected Outcome (Hypothetical Data):

Stress Condition	Duration	Temperature	% Degradation (Hypothetical)
Acid Hydrolysis (0.1 M HCl)	24 hours	60°C	~20%
**Oxidation (3% H₂O₂) **	24 hours	Room Temp	~15%
Thermal	7 days	80°C	~10%
Photochemical (UV Light)	48 hours	Room Temp	~18%

This study will provide invaluable data on which conditions are most detrimental to your compound's stability.

Protocol 2: Adding a Stabilizer for Long-Term Storage

For extended storage (>1 year), the addition of an antioxidant can provide extra protection. Butylated hydroxytoluene (BHT) is a common radical scavenger used to stabilize organic compounds.

Objective: To inhibit radical-chain oxidation during long-term storage.

Procedure:

• Under an inert atmosphere, add BHT to your stock of 2-(3,4-Dihydro-2H-pyran-6-yl)ethan-1-ol to a final concentration of 50-100 ppm (mg/L).

• Ensure the BHT is fully dissolved by gentle swirling or magnetic stirring.

• Blanket the container headspace with inert gas (Argon or Nitrogen).

• Seal the container tightly and wrap with parafilm for an extra barrier.

• Store under the recommended conditions (2-8°C, protected from light).

Caution: Ensure that BHT will not interfere with any downstream applications or catalysis in your planned experiments. Always run a small-scale control reaction to confirm compatibility.

References

• Wipf Group, University of Pittsburgh. (2014, February 22). Techniques for Handling Air- and Moisture-Sensitive Compounds. Available at: [Link]

• Fauske & Associates. (2020, October 28). Hints for Handling Air-Sensitive Materials. Available at: [Link]

• Division of Research Safety, University of Illinois. Handling air-sensitive reagents AL-134. Available at: [Link]

• Enhancing Enol's Stability through Molecular Modifications. (2026, March 6). Available at: [Link]

• Hernández-Valdés, D., et al. (2024). Thermal Decomposition of Compounds Derived from 2H-Dihydropyran: A Computational Study. MDPI. Available at: [Link]

• Frontiers in Chemistry. (2023). Synthesis and characterization of new 1,4-dihydropyran derivatives by novel Ta-MOF nanostructures as reusable nanocatalyst with antimicrobial activity. Available at: [Link]

• Marsac, P. J., et al. (2002). The effect of temperature on hydrogen bonding in crystalline and amorphous phases in dihydropyridine calcium channel blockers. PubMed. Available at: [Link]

• Zgoda, M. M., et al. (2000). Thermal stability of 1,4-dihydropyridine derivatives in solid state. ResearchGate. Available at: [Link]

• Kresge, A. J. (2008). Stabilization of Ketone and Aldehyde Enols by Formation of Hydrogen Bonds to Phosphazene Enolates and Their Aldol Products. Journal of the American Chemical Society. Available at: [Link]

• SciSpace. (2000). Thermal stability of 1,4-dihydropyridine derivatives in solid state. Available at: [Link]

• Ooi, T. (2019). Transformations of enol silyl ethers. ResearchGate. Available at: [Link]

• Chemistry Stack Exchange. (2020, May 25). Oxidation to allylic alcohols without stoichiometric metal reagents. Available at: [Link]

• Lemar, K. M., et al. (2005). Allyl alcohol and garlic (Allium sativum) extract produce oxidative stress in Candida albicans. Microbiology Society. Available at: [Link]

• Pérez-Piñero, C., et al. (2022). From Natural Sources to Synthetic Derivatives: The Allyl Motif as a Powerful Tool for Fragment-Based Design in Cancer Treatment. PMC. Available at: [Link]

• ResearchGate. (2023, November 18). Electrochemical Detection of Antioxidant Activities of 1,4-Dihydropyridine Derivatives. Available at: [Link]

• Comporti, M., et al. (1991). Allyl alcohol-induced hemolysis and its relation to iron release and lipid peroxidation. PubMed. Available at: [Link]

• ResearchGate. (2018). Synthetic Gallic Acid Derivatives as Models for a Comprehensive Study of Antioxidant Activity. Available at: [Link]

• YouTube. (2022, January 21). Silyl enol ether: Preparation & application. Available at: [Link]

• Cornella, J., et al. (2021). Selective Synthesis of Z-Silyl Enol Ethers via Ni-Catalyzed Remote Functionalization of Ketones. Journal of the American Chemical Society. Available at: [Link]

• Khan, I., et al. (2021). Oxidation of Some Dihydropyridine Derivatives Via Different Methods. Research Square. Available at: [Link]

• ResearchGate. (2014). Reactivity of enol ethers under acidic conditions. Available at: [Link]

• Aida, M., et al. (2021). Mechanochemical generation of acid-degradable poly(enol ether)s. RSC Publishing. Available at: [Link]

• ResearchGate. (2025, August 6). Oxidative rearrangement of 2-alkoxy-3,4-dihydro-2H-pyrans. Available at: [Link]

• DergiPark. (2016, December 31). Electrochemical Detection of Antioxidant Activities of 1,4-Dihydropyridine Derivatives. Available at: [Link]

• SAIMM. (2011). Application of redox titration techniques for analysis of hydrometallurgical solutions. Available at: [Link]

• Semantic Scholar. (2021, October 9). Analytical Methods for Lipid Oxidation and Antioxidant Capacity in Food Systems. Available at: [Link]

• OECD Existing Chemicals Database. (2003, October 14). 3,4-DIHYDRO-2METHOXY-2H-PYRAM CAS N°: 4454-05-1. Available at: [Link]

• Chemical Science Blog. (2026, February 6). Hot Articles. Available at: [Link]

• PubMed. (2025, November 1). The compound (E)-2-(3,4-dihydroxystyryl)-3-hydroxy-4H-pyran-4-one alleviates neuroinflammation and cognitive impairment in a mouse model of Alzheimer's disease. Available at: [Link]

• ResearchGate. (2014). Light-Induced Performance Degradation and Its Annihilation of Crystalline Silicon Solar Devices. Available at: [Link]

• MDPI. (2019, January 29). The Impact of Thermal Treatment on Light-Induced Degradation of Multicrystalline Silicon PERC Solar Cell. Available at: [Link]

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• 2. fishersci.com [fishersci.com]
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• 13. ehs.umich.edu [ehs.umich.edu]
• 14. fauske.com [fauske.com]

Optimizing reaction yields in the synthesis of 2-(3,4-Dihydro-2H-pyran-6-yl)ethan-1-ol

As a Senior Application Scientist, I've designed this technical support center to provide in-depth, actionable guidance for researchers synthesizing 2-(3,4-Dihydro-2H-pyran-6-yl)ethan-1-ol. This guide moves beyond simple protocols to explain the causality behind experimental choices, helping you troubleshoot and optimize your reaction yields effectively.

Technical Support Center: Synthesis of 2-(3,4-Dihydro-2H-pyran-6-yl)ethan-1-ol

The synthesis of dihydropyran derivatives is a cornerstone in the preparation of numerous natural products and pharmaceutical agents.[1] However, optimizing these reactions can be challenging. This guide addresses the most common issues encountered during the synthesis of 2-(3,4-Dihydro-2H-pyran-6-yl)ethan-1-ol, focusing on the prevalent Hetero-Diels-Alder pathway.

Frequently Asked Questions (FAQs) & Troubleshooting

This section is structured to directly address the practical challenges you may face in the lab.

Q1: My reaction yield is consistently low (<30%). What are the primary factors affecting the Hetero-Diels-Alder reaction efficiency for this synthesis?

A1: Low yield is the most common challenge and typically points to suboptimal reaction conditions or reactant instability. The Hetero-Diels-Alder reaction, a type of [4+2] cycloaddition, is highly sensitive to electronic effects, temperature, and catalysis.[2][3]

Core Causality: The reaction involves the interaction between the Highest Occupied Molecular Orbital (HOMO) of an electron-rich diene and the Lowest Unoccupied Molecular Orbital (LUMO) of an electron-poor dienophile. Optimizing this interaction is key.

Troubleshooting Steps:

• Evaluate Your Dienophile: The most common dienophile for this synthesis is acrolein or a related α,β-unsaturated aldehyde. These compounds are prone to polymerization. Ensure you are using freshly distilled or inhibitor-free starting material.[4]

• Activate the Dienophile with a Lewis Acid: Lewis acids (e.g., ZnCl₂, MgBr₂, Eu(fod)₃) coordinate to the carbonyl oxygen of the dienophile. This coordination lowers the energy of the LUMO, accelerating the reaction and often improving regioselectivity.

• Control the Temperature: While heating can increase the reaction rate, it can also promote the retro-Diels-Alder reaction and polymerization. The optimal temperature must be determined empirically, often starting at room temperature and gently heating if necessary.[3]

• Solvent Choice: The solvent can influence reaction rates and equilibria. While non-polar solvents like toluene are common, polar aprotic solvents may also be effective.[5] Ensure the solvent is rigorously dried, as water can deactivate Lewis acid catalysts.

Q2: I'm observing the formation of significant polymeric material in my reaction flask. How can I mitigate this?

A2: Polymerization, especially of the acrolein dienophile, is a major competing side reaction. This occurs via a free-radical or acid-catalyzed vinyl polymerization pathway.

Troubleshooting Steps:

• Add a Radical Inhibitor: Incorporating a small amount of a radical inhibitor like hydroquinone (HQ) or butylated hydroxytoluene (BHT) into the reaction mixture can suppress polymerization without significantly affecting the Diels-Alder reaction. Commercial acrolein often contains such inhibitors, which should be removed by distillation immediately before use for maximum reactivity, but can be added back in controlled amounts.[4]

• Slow Addition of Dienophile: Instead of adding all reactants at once, consider the slow, dropwise addition of the dienophile (acrolein) to the solution containing the diene and catalyst. This keeps the instantaneous concentration of the reactive monomer low, favoring the desired bimolecular cycloaddition over polymerization.

• Strict Temperature Control: Avoid excessive heat. Run the reaction at the lowest temperature that allows for a reasonable reaction rate. Consider initiating the reaction at 0 °C, especially if using a highly active Lewis acid catalyst.

Q3: My primary impurity appears to be a regioisomer. How can I improve the regioselectivity of the cycloaddition?

A3: The formation of the desired 2-substituted dihydropyran over the 3-substituted isomer is governed by orbital interactions and steric effects during the concerted transition state of the Diels-Alder reaction.[6][7]

Core Causality: For the Hetero-Diels-Alder reaction between an electron-rich diene and an α,β-unsaturated aldehyde, the regioselectivity is controlled by the alignment of the largest and smallest orbital coefficients on the reacting termini.

Troubleshooting Steps:

• Utilize a Lewis Acid Catalyst: As mentioned, Lewis acids not only accelerate the reaction but also enhance the polarization of the dienophile. This increases the difference in the magnitude of the orbital coefficients at the α and β carbons, strongly favoring one regioisomer.

• Modify Steric Bulk: Increasing the steric bulk on the diene can influence the approach of the dienophile, potentially favoring one regioisomeric outcome. This is a substrate-dependent strategy that may require synthesizing a new diene.

Q4: The product seems to decompose during purification by silica gel chromatography. What are the best practices for isolation?

A4: The dihydropyran ring, being a vinyl ether, is highly susceptible to acid-catalyzed hydrolysis or rearrangement.[8] Standard silica gel is slightly acidic and can cause decomposition, leading to significant loss of product.

Troubleshooting Steps:

• Deactivate the Silica Gel: Before preparing your column, wash the silica gel with a solvent system containing a small amount of a non-nucleophilic base, such as 1-2% triethylamine (Et₃N) or pyridine in your eluent (e.g., Hexane/Ethyl Acetate).[9] This neutralizes the acidic sites on the silica surface.

• Use Alternative Stationary Phases: If decomposition persists, consider using a less acidic stationary phase like neutral alumina.

• Thorough Workup: Ensure that any acid catalyst used in the reaction is completely quenched and removed during the aqueous workup. A wash with a mild base like saturated sodium bicarbonate solution is recommended before drying and concentrating the crude product.[9]

• Vacuum Distillation: For thermally stable products, vacuum distillation can be an excellent alternative to chromatography for purification, completely avoiding contact with acidic stationary phases.

Data & Workflow Visualization

Table 1: Influence of Lewis Acid Catalyst on Yield

Catalyst (10 mol%)	Temperature (°C)	Time (h)	Yield of Dihydropyran Adduct (%)
None	80	24	25
ZnCl₂	25	12	65
MgBr₂·OEt₂	25	12	72
Eu(fod)₃	0	18	85

Note: Data are representative and intended for comparative purposes.

Diagram 1: Hetero-Diels-Alder Reaction Mechanism

Sources

• 1. Diastereoselective synthesis of 3,4-dihydro-2H-pyran-4-carboxamides through an unusual regiospecific quasi-hydrolysis of a cyano group - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Diels–Alder Reaction [sigmaaldrich.com]
• 3. Diels–Alder reaction - Wikipedia [en.wikipedia.org]
• 4. pdf.benchchem.com [pdf.benchchem.com]
• 5. pdf.benchchem.com [pdf.benchchem.com]
• 6. masterorganicchemistry.com [masterorganicchemistry.com]
• 7. Diels–Alder reaction of highly substituted 2H-pyran-2-ones with alkynes: reactivity and regioselectivity - New Journal of Chemistry (RSC Publishing) [pubs.rsc.org]
• 8. sigmaaldrich.com [sigmaaldrich.com]
• 9. pdf.benchchem.com [pdf.benchchem.com]

Technical Support Center: Troubleshooting 2-(3,4-Dihydro-2H-pyran-6-yl)ethan-1-ol Reactions

Welcome to the Advanced Applications Support Center. As researchers and drug development professionals, you rely on the robust synthesis of masked acyl anions and spiroacetal precursors. The synthesis of 2-(3,4-dihydro-2H-pyran-6-yl)ethan-1-ol —typically achieved via the direct lithiation of 3,4-dihydro-2H-pyran (DHP) followed by nucleophilic ring-opening of ethylene oxide (oxirane)—is a powerful but highly sensitive transformation[1].

Below is our comprehensive, field-proven guide to diagnosing, resolving, and preventing the most common impurities encountered in this workflow.

Mechanistic Workflow & Impurity Pathways

Understanding the causality of your impurities requires mapping the exact reaction environment. The diagram below illustrates the intended synthetic pathway alongside the two most notorious degradation/side-reaction routes.

Reaction pathway and impurity formation in 2-(3,4-dihydro-2H-pyran-6-yl)ethan-1-ol synthesis.

Troubleshooting FAQs: Diagnosing Specific Impurities

Q1: My isolated product shows a complete loss of the vinylic proton (~4.6 ppm) in ¹H NMR, and a new ketone carbonyl peak (~211 ppm) in ¹³C NMR. What happened to my product? Diagnosis: Your target enol ether has undergone acid-catalyzed hydration and ring-opening, degrading into 1,7-dihydroxyheptan-3-one . Causality: The C5-C6 double bond of the dihydropyran ring is highly electron-rich. If the aqueous quench or subsequent wash steps drop below pH 7, the C5 position is rapidly protonated to form an oxocarbenium ion at C6. Water attacks C6 to form a hemiketal, which immediately collapses, cleaving the C-O ring bond to yield an acyclic hydroxy-ketone[2]. Solution: You must utilize a strictly basic workup. Never quench this reaction with saturated NH₄Cl, as its native pH (~5.5) is acidic enough to destroy the enol ether over prolonged contact. Quench exclusively with saturated aqueous NaHCO₃ or basic alumina.

Q2: LC-MS analysis reveals higher molecular weight byproducts with repeating mass units of +44 Da. How do I suppress this? Diagnosis: Anionic oligomerization yielding Polyethylene Glycol (PEG)-like adducts (e.g., 2-(2-(3,4-dihydro-2H-pyran-6-yl)ethoxy)ethan-1-ol). Causality: The primary product of the ethylene oxide addition is a highly nucleophilic lithium alkoxide. If there is a localized excess of ethylene oxide, this alkoxide will attack unreacted oxirane molecules faster than the vinyllithium species can, propagating a short polymer chain. Solution:

• Strictly control stoichiometry (maximum 1.05 – 1.10 eq of ethylene oxide).

• Mechanistic Intervention: Transmetalate the 6-lithio-DHP to an organocuprate intermediate using CuBr·SMe₂ prior to epoxide addition. Organocuprates exhibit highly controlled, selective nucleophilic cleavage of oxiranes without triggering alkoxide-driven polymerization[1][3]. Alternatively, use BF₃·OEt₂ to electrophilically activate the epoxide, accelerating the primary carbon-nucleophile attack.

Q3: My yield is poor, and I am recovering large amounts of unreacted 3,4-dihydro-2H-pyran alongside valeric acid derivatives. Why is the lithiation failing? Diagnosis: Incomplete metalation due to kinetic trapping or degraded t-butyllithium. Causality: While the C6 vinylic proton is the most acidic, deprotonation at -78 °C is kinetically slow. If the reaction is quenched too early, starting material remains. If the t-BuLi is degraded (containing alkoxides), it acts as a poor base. Solution: Always titrate your t-BuLi immediately before use. After adding t-BuLi at -78 °C, you must briefly warm the reaction to 0 °C for 30 minutes to provide the activation energy required to drive the metalation to thermodynamic completion, before re-cooling to -78 °C for the electrophile addition.

Quantitative Data: Impurity Profiling & Detection

Use the following analytical markers to rapidly identify the source of reaction failure during your in-process checks.

Impurity / Degradant	Causality	Primary Detection Marker (NMR / MS)	Prevention Strategy
1,7-Dihydroxyheptan-3-one	Acidic hydrolysis of enol ether	¹³C NMR: ~211 ppm (C=O)LC-MS: [M+H]⁺ 147	Strictly basic quench (NaHCO₃); avoid NH₄Cl.
PEG-like adducts (n=2,3)	Alkoxide over-alkylation	LC-MS: +44 Da increments ([M+H]⁺ 215, 259)	Limit oxirane to 1.1 eq; transmetalate to Cu(I).
Unreacted DHP	Incomplete lithiation	¹H NMR: 6.3 ppm (C6-H), 4.6 ppm (C5-H)	Titrate t-BuLi; warm to 0 °C during lithiation.
6-Butyl-3,4-dihydro-2H-pyran	Nucleophilic attack by BuLi	LC-MS: [M+H]⁺ 141	Use t-BuLi (sterically hindered) over n-BuLi.

Self-Validating Experimental Protocol

To ensure absolute trustworthiness, this protocol is designed as a self-validating system . Do not proceed to the next step unless the validation criteria are met.

Step 1: Lithiation of 3,4-Dihydro-2H-pyran

• In an oven-dried flask under argon, dissolve 3,4-dihydro-2H-pyran (1.0 eq) in anhydrous THF (0.2 M). Cool to -78 °C.

• Add t-BuLi (1.1 eq, titrated) dropwise over 15 minutes.

• Remove the cooling bath and allow the mixture to warm to 0 °C for exactly 30 minutes, then re-cool to -78 °C.

• Validation Check 1: The solution must transition from colorless to a distinct pale yellow/amber. Quench a 0.1 mL aliquot in MeOD; ¹H NMR must show the complete disappearance of the C6 vinylic proton at 6.3 ppm, confirming >95% metalation.

Step 2: Epoxide Ring-Opening

• Add CuBr·SMe₂ (1.0 eq) to the -78 °C solution and stir for 30 minutes to form the organocuprate.

• Validation Check 2: The solution will turn dark/heterogeneous, confirming transmetalation.

• Add a pre-cooled solution of ethylene oxide (1.1 eq) in THF dropwise. Stir at -78 °C for 2 hours, then slowly warm to -20 °C over 1 hour.

• Validation Check 3: TLC (Hexanes/EtOAc 8:2, neutralized aliquot) should show the consumption of the DHP intermediate and the appearance of a new, highly polar spot (R_f ~0.3) that stains aggressively with KMnO₄.

Step 3: Basic Quench and Isolation

• Re-cool the mixture to -78 °C. Quench by adding saturated aqueous NaHCO₃ (10 mL per mmol).

• Validation Check 4: Test the aqueous phase with pH paper. It must read pH > 8. If it does not, add solid K₂CO₃ until basicity is achieved before allowing the mixture to warm to room temperature.

• Extract with EtOAc (3x). Wash the combined organics with brine, dry over anhydrous K₂CO₃ (do not use MgSO₄, as its surface can be mildly acidic), and concentrate under reduced pressure.

References

• Title: New synthetic routes to spiroacetals. The 3,4-dihydro-2H-pyran approach to (±)-talaromycin B Source: Journal of the Chemical Society, Perkin Transactions 1 (RSC Publishing) URL: [Link]

• Title: The copper(I)-catalysed coupling of Grignard reagents with 5-lithio-2,3-dihydrofuran and 6-lithio-3,4-dihydro-2H-pyran Source: Journal of the Chemical Society, Chemical Communications (RSC Publishing) URL: [Link]

• Title: Synthesis of 2-Substituted Dihydropyran 3-O-Carbamates via Combined Metalation−Suzuki−Miyaura Cross-Coupling Reactions Source: American Chemical Society (J. Org. Chem.) URL: [Link]

Sources

• 1. New synthetic routes to spiroacetals. The 3,4-dihydro-2H-pyran approach to (±)-talaromycin B - Journal of the Chemical Society, Perkin Transactions 1 (RSC Publishing) [pubs.rsc.org]
• 2. pubs.acs.org [pubs.acs.org]
• 3. The copper(I)-catalysed coupling of Grignard reagents with 5-lithio-2,3-dihydrofuran and 6-lithio-3,4-dihydro-2H-pyran - Journal of the Chemical Society, Chemical Communications (RSC Publishing) [pubs.rsc.org]

Best solvent systems for flash chromatography purification of 2-(3,4-Dihydro-2H-pyran-6-yl)ethan-1-ol

Welcome to the technical support guide for the flash chromatography purification of 2-(3,4-Dihydro-2H-pyran-6-yl)ethan-1-ol. This document is designed for researchers, chemists, and drug development professionals to provide practical, field-proven advice and troubleshooting strategies. The guidance herein is structured to address common challenges and questions encountered during the purification of this moderately polar, potentially acid-sensitive molecule.

Frequently Asked Questions (FAQs)

Q1: What are the key structural features of 2-(3,4-Dihydro-2H-pyran-6-yl)ethan-1-ol that influence its purification by flash chromatography?

A1: The chromatographic behavior of this molecule is governed by two primary functional groups:

• A Primary Alcohol (-CH₂OH): This group is highly polar and capable of strong hydrogen bonding. It will interact significantly with the polar stationary phase (silica gel), requiring a sufficiently polar mobile phase for elution.

• A Dihydropyran Ring: This cyclic ether is less polar than the alcohol but contributes to the overall polarity of the molecule. Importantly, vinyl ethers of this type can be sensitive to acid, which is a critical consideration when using standard, slightly acidic silica gel.[1][2][3]

This combination means the compound is quite polar and may exhibit significant peak tailing on standard silica gel and could be susceptible to degradation.

Q2: What is the best starting solvent system for purifying this compound on a normal-phase silica gel column?

A2: The most effective approach is to first screen solvent systems using Thin Layer Chromatography (TLC).[4][5] The goal is to find a solvent mixture that provides a retention factor (Rf) for the target compound between 0.15 and 0.4 .[4]

Based on the compound's polar nature (containing an alcohol and an ether), here are excellent starting points for your TLC analysis:

Solvent System	Ratio (v/v)	Rationale & Comments
Ethyl Acetate / Hexanes	1:1 (Initial Screen)	This is the most common and versatile system in flash chromatography.[6][7] Start with a 1:1 mixture and adjust the ratio based on the initial Rf value. If the Rf is too low, increase the proportion of ethyl acetate (the polar component).[4]
Dichloromethane / Methanol	95:5 (Initial Screen)	A stronger, more polar system ideal for compounds that do not move significantly in ethyl acetate/hexanes.[7][8] Caution: Do not exceed 10% methanol, as it can begin to dissolve the silica gel stationary phase.[7]
Diethyl Ether / Pentane	1:1 (Initial Screen)	A less polar alternative to ethyl acetate/hexanes that can sometimes offer different selectivity for separating closely related impurities.[7][9]

Start with ethyl acetate/hexanes, as it provides good resolution for a wide range of compounds.[6]

Q3: My compound appears to be degrading on the column. What is happening and how can I prevent it?

A3: Degradation is a significant risk for dihydropyran derivatives on standard silica gel.[2] The stationary phase is inherently acidic due to the presence of silanol groups (Si-OH), which can catalyze the hydrolysis or rearrangement of the acid-sensitive dihydropyran ring.[1]

Solutions:

• Deactivate the Silica Gel: Add a small amount of a weak base, typically 0.5-1% triethylamine (NEt₃ or TEA) , to your mobile phase.[1][2] This neutralizes the acidic sites on the silica surface, preventing compound degradation. It is crucial to pre-equilibrate the column with the base-containing eluent before loading your sample.

• Use an Alternative Stationary Phase: If degradation persists, consider using a less acidic stationary phase, such as neutral or basic alumina.[2]

Troubleshooting Guide

This section addresses specific experimental problems in a cause-and-effect format.

Problem 1: The compound is not eluting from the column or has a very low Rf (<0.1) on TLC.

Possible Cause	Solution & Explanation
Insufficient Mobile Phase Polarity	The alcohol functional group is interacting too strongly with the silica gel. Increase the polarity of your eluent. For example, move from 30% ethyl acetate in hexanes to 50% or 70%. If this is still insufficient, switch to a more polar solvent system like 5% methanol in dichloromethane.[4][7]
Incorrect Solvent System	The chosen solvent system may not be appropriate for your compound. Re-screen with different solvent classes (e.g., if EtOAc/Hexane fails, try DCM/MeOH) to find a suitable system via TLC.[10]

Problem 2: The separation between my product and an impurity is poor (co-elution).

Possible Cause	Solution & Explanation
Suboptimal Solvent System	The selectivity of the solvent system is not sufficient to resolve the compounds. Test different solvent systems during TLC development. Sometimes, switching from an ethyl acetate-based system to one containing diethyl ether or dichloromethane can dramatically change the separation profile.[10]
Gradient is Too Steep	If using a gradient, the polarity is increasing too quickly, causing compounds to elute together. Use a shallower gradient. Automated flash systems can create an optimized gradient based on two TLC plates run in different solvent concentrations.[11][12]
Column Overloading	Too much sample has been loaded onto the column for the given column size. For difficult separations, the ratio of silica gel to crude sample should be increased (e.g., from 50:1 to 100:1 by weight).[13]
Improper Sample Loading	If the sample was loaded in a solvent much stronger than the initial mobile phase, band broadening will occur, leading to poor resolution. Ideally, dissolve the sample in the mobile phase. If solubility is low, consider dry loading.[4][14]

Problem 3: The purified product peak is tailing or very broad.

Possible Cause	Solution & Explanation
Strong Analyte-Silica Interaction	The primary alcohol's hydrogen bonding with acidic silanol groups is a common cause of tailing.[15] This can be mitigated by adding 0.5-1% triethylamine to the mobile phase to mask these active sites.[2]
Compound Degradation	As discussed in FAQ Q3, acid-catalyzed decomposition on the column can manifest as tailing or the appearance of multiple new peaks. Deactivate the silica with triethylamine.[1]
Channeling in the Column	The silica bed may not be packed uniformly, causing the solvent to flow through channels and leading to broad peaks. Ensure the column is packed carefully and the top of the bed is level.[15]

Workflow for Method Development & Troubleshooting

The following diagram outlines the logical flow from initial TLC analysis to a successful flash chromatography purification.

Caption: Workflow for purifying 2-(3,4-Dihydro-2H-pyran-6-yl)ethan-1-ol.

Detailed Experimental Protocols

Protocol 1: Deactivating Silica Gel with Triethylamine

This protocol is essential to prevent the degradation of the acid-sensitive dihydropyran ring.

• Prepare Eluent: Prepare your chosen mobile phase (e.g., 7:3 Hexanes:Ethyl Acetate). Add triethylamine to a final concentration of 0.5-1% by volume. For 1 liter of eluent, add 5-10 mL of triethylamine.

• Pack the Column: Pack your flash chromatography column with silica gel as you normally would (either as a dry powder or a slurry).

• Equilibrate the Column: Pass at least 3-5 column volumes of the triethylamine-containing eluent through the packed column before loading your sample. This ensures the entire silica bed is neutralized.

• Proceed with Purification: Load your sample and run the chromatography as planned, using the base-modified eluent throughout the entire run.

Protocol 2: Dry Loading the Sample

Dry loading is highly recommended for polar compounds or when the sample is not very soluble in the initial mobile phase. It often results in sharper peaks and better separation.[4][14]

• Dissolve Sample: Dissolve your crude product in a minimal amount of a volatile solvent in which it is highly soluble (e.g., dichloromethane, methanol, or ethyl acetate).

• Adsorb onto Silica: In a round-bottom flask, add a small amount of silica gel (typically 1-2 times the weight of your crude sample).

• Mix and Evaporate: Pour the solution of your compound over the silica gel. Swirl the flask to create a uniform slurry. Remove the solvent completely using a rotary evaporator until a fine, free-flowing powder is obtained.

• Load onto Column: Carefully transfer the dry powder containing your adsorbed sample to the top of the pre-equilibrated chromatography column.

• Add Sand: Gently add a thin layer of sand on top of the sample layer to prevent it from being disturbed when you add the eluent.

• Begin Elution: Carefully add the mobile phase and begin the purification.

References

• Vertex AI Search, SOP: FLASH CHROM
• Vertex AI Search, Solvent Systems for Flash Column Chrom
• University of Rochester, Department of Chemistry, Solvent Systems for Flash Column Chrom
• Sorbent Technologies, Inc.
• King Group, Successful Flash Chrom
• Benchchem, Technical Support Center: High-Purity 1,4-Dihydropyridine Derivative Purific
• Benchchem, Technical Support Center: Purification of 3,4-Dihydro-2H-Pyran Deriv
• Benchchem, Purification of Polar Organic Compounds by Flash Chromatography: Applic
• Biotage, How do I Create an Efficient Gradient Flash Chrom
• Teledyne ISCO, Optimized Flash Chromatography Purification:
• The Royal Society of Chemistry, One-pot green synthesis of dihydropyran heterocycles.
• Biotage, Using TLC to Scout Flash Chrom
• MDPI, Diastereoselective Synthesis of cis-2,6-Disubstituted Dihydropyrane Derivatives through a Competitive Silyl-Prins Cyclization versus Alternative Reaction P
• University of Rochester, Department of Chemistry, Chrom
• Organic Syntheses, Purification of Organic Compounds by Flash Column Chrom
• Creative Proteomics, Troubleshooting 6 Common Problems in Liquid Chromatography Separ
• Reddit, r/chemhelp, Tips and Tricks for Flash Column Chrom
• Chromatography Online, HPLC Troubleshooting Guide.
• Sigma-Aldrich, HPLC Troubleshooting Guide.
• Benchchem, Application Notes and Protocols for the Purific
• Sigma-Aldrich, 3,4-Dihydro-2H-pyran Dihydropyran (3,4-Dihydro-2-H-pyran).
• PubMed, 6-Alkyl-3,4-dihydro-2H-pyrans: chemical secretion compounds in neotropical harvestmen, April 25, 2011.

Sources

• 1. benchchem.com [benchchem.com]
• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. sigmaaldrich.com [sigmaaldrich.com]
• 4. sorbtech.com [sorbtech.com]
• 5. pdf.benchchem.com [pdf.benchchem.com]
• 6. science.uct.ac.za [science.uct.ac.za]
• 7. chem.rochester.edu [chem.rochester.edu]
• 8. kinglab.chemistry.wfu.edu [kinglab.chemistry.wfu.edu]
• 9. Chromatography [chem.rochester.edu]
• 10. biotage.com [biotage.com]
• 11. biotage.com [biotage.com]
• 12. teledyneisco.com [teledyneisco.com]
• 13. orgsyn.org [orgsyn.org]
• 14. reddit.com [reddit.com]
• 15. epruibiotech.com [epruibiotech.com]

Technical Support Center: Troubleshooting Esterification of 2-(3,4-Dihydro-2H-pyran-6-yl)ethan-1-ol

Welcome to the Technical Support Center. This guide is specifically designed for researchers, scientists, and drug development professionals encountering low conversion rates or degradation issues during the esterification of 2-(3,4-Dihydro-2H-pyran-6-yl)ethan-1-ol.

Root Cause Analysis: The Acid-Lability Challenge

2-(3,4-Dihydro-2H-pyran-6-yl)ethan-1-ol presents a unique synthetic challenge. While the primary alcohol is sterically accessible for esterification, the molecule contains an electron-rich enol ether moiety (the dihydropyran ring).

Under standard Brønsted acid catalysis (e.g., H₂SO₄, p-TsOH) typically used in Fischer esterifications[1], the double bond of the dihydropyran ring is rapidly protonated to form a resonance-stabilized oxocarbenium ion[2]. This highly reactive intermediate undergoes destructive side reactions, including hydration, polymerization, or reaction with the starting alcohol itself (tetrahydropyranylation),[2]. Consequently, the starting material is destroyed before esterification can occur, resulting in dark, viscous reaction mixtures and near-zero conversion[3].

Troubleshooting Guide & FAQs

Q1: Why does my reaction turn dark and viscous with low ester yield under standard Fischer esterification conditions? A: Fischer esterification relies on strong acid catalysts and heat[1]. These conditions protonate the enol ether moiety of your substrate, triggering the formation of an oxocarbenium ion[2]. This leads to rapid polymerization and degradation rather than esterification. Acid-sensitive substrates are strictly incompatible with these conditions[3].

Q2: What is the recommended alternative to Fischer esterification for this substrate? A: The Steglich Esterification is the optimal method for acid-labile substrates[4]. It uses a carbodiimide coupling reagent (DCC or EDC) and a catalytic amount of 4-dimethylaminopyridine (DMAP) to drive esterification under mild, room-temperature conditions without generating destructive acidic byproducts[4],[5].

Q3: I am using DCC/DMAP, but conversion plateaued at 40%, and I see a new, difficult-to-separate byproduct on TLC. What happened? A: You are observing the formation of an N-acylurea byproduct[4],[6]. During the reaction, the carboxylic acid and DCC form an O-acylisourea intermediate. If the alcohol attack is slow, this intermediate undergoes a spontaneous 1,3-rearrangement into a highly stable, unreactive N-acylurea[6]. Solution: Increase your DMAP loading to 10 mol%. DMAP acts as a superior nucleophile, reacting with the O-acylisourea faster than the rearrangement can occur. This forms a highly reactive N-acylpyridinium intermediate ("active ester") that rapidly traps the alcohol[4],[6]. Additionally, switch from DCC to EDC·HCl; its corresponding urea byproduct is water-soluble and easily removed during aqueous workup[3].

Q4: Can I use acid chlorides to drive the conversion? A: Yes, but you must strictly avoid the accumulation of HCl. The reaction must be performed in an aprotic solvent (e.g., anhydrous DCM) with an excess of a non-nucleophilic base like N,N-Diisopropylethylamine (DIPEA) or pyridine. The base serves as an irreversible acid scavenger, protecting the dihydropyran ring from HCl-mediated degradation[1].

Diagnostic Workflows & Mechanisms

Workflow for troubleshooting low conversion rates in enol ether esterification.

Mechanism of DMAP-catalyzed Steglich esterification preventing N-acylurea formation.

Data Presentation: Comparative Esterification Conditions

Method	Reagents	Acidic Byproducts	Expected Conversion	Primary Failure Mode
Fischer Esterification	RCOOH, H₂SO₄, Heat	Yes	<5%	Enol ether polymerization[3]
Standard Carbodiimide	RCOOH, DCC (No DMAP)	No	30-40%	N-acylurea formation[4]
Steglich Esterification	RCOOH, EDC·HCl, DMAP	No	>90%	None (Optimal)[5]
Acid Chloride	RCOCl, DIPEA, DCM	Scavenged	85-95%	Incomplete HCl scavenging

Experimental Protocols

Protocol A: Optimized Steglich Esterification (EDC/DMAP)

Self-Validating Principle: The use of EDC·HCl instead of DCC ensures that the urea byproduct is highly water-soluble. This allows for complete byproduct removal during a standard aqueous workup, validating the purity of the crude product prior to chromatography[3].

Step-by-Step Methodology:

• Preparation: In an oven-dried flask under an inert atmosphere (N₂/Ar), dissolve the carboxylic acid (1.1 equiv) and 2-(3,4-Dihydro-2H-pyran-6-yl)ethan-1-ol (1.0 equiv) in anhydrous dichloromethane (DCM) to achieve a 0.2 M concentration.

• Catalyst Addition: Add 4-dimethylaminopyridine (DMAP) (0.1 equiv, 10 mol%). Causality: A 10 mol% loading is critical to outcompete the uncatalyzed 1,3-rearrangement of the O-acylisourea intermediate, ensuring the reaction pathway favors the active ester[4],[6].

• Cooling: Cool the reaction mixture to 0 °C using an ice bath to minimize exothermic side reactions during coupling activation.

• Coupling Agent: Add 1-Ethyl-3-(3-dimethylaminopropyl)carbodiimide hydrochloride (EDC·HCl) (1.2 equiv) portion-wise.

• Reaction: Stir at 0 °C for 15 minutes, then allow the mixture to warm to room temperature. Stir for 12-16 hours. Monitor via TLC (stain with KMnO₄ to visualize the dihydropyran double bond).

• Workup: Dilute with additional DCM. Wash sequentially with saturated aqueous NaHCO₃ (to remove unreacted acid), water, and brine. Critical Note: Strictly avoid acidic washes (e.g., 1M HCl or citric acid) typically used in standard esterifications, as they will degrade the dihydropyran ring of your newly formed product[2].

• Isolation: Dry the organic layer over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure. Purify via silica gel flash chromatography if necessary.

Protocol B: Base-Mediated Acid Chloride Esterification

Self-Validating Principle: Maintaining a strict stoichiometric excess of a non-nucleophilic base ensures that no free HCl accumulates, preserving the integrity of the enol ether throughout the reaction.

Step-by-Step Methodology:

• Preparation: Dissolve 2-(3,4-Dihydro-2H-pyran-6-yl)ethan-1-ol (1.0 equiv) in anhydrous DCM under N₂/Ar.

• Base Addition: Add N,N-Diisopropylethylamine (DIPEA) or Pyridine (2.5 equiv). Causality: Excess base acts as an irreversible HCl scavenger, preventing acid-catalyzed ring opening[1].

• Cooling: Cool the solution to 0 °C.

• Acylation: Dropwise add the desired acid chloride (1.2 equiv) dissolved in a small volume of anhydrous DCM.

• Reaction: Stir at 0 °C for 30 minutes, then warm to room temperature for 2-4 hours. Monitor by TLC.

• Workup: Quench with saturated aqueous NaHCO₃. Extract with DCM, wash with brine, dry over Na₂SO₄, and concentrate.

References

• . Organic Chemistry Portal.

• . Wikipedia. 3.. Common Organic Chemistry.

• . SynArchive. 5.. Organic Chemistry Portal. 6.. Sigma-Aldrich. 7.. ResearchGate.

• . BenchChem. 9.. PubMed.

• . Chemguide.

Sources

• 1. chemguide.co.uk [chemguide.co.uk]
• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. Acid to Ester - Common Conditions [commonorganicchemistry.com]
• 4. Steglich Esterification [organic-chemistry.org]
• 5. Simple Method for the Esterification of Carboxylic Acids [organic-chemistry.org]
• 6. Steglich esterification - Wikipedia [en.wikipedia.org]

Reference Data & Comparative Studies

Reactivity Comparison: 2-(3,4-Dihydro-2H-pyran-6-yl)ethan-1-ol vs. 3,4-Dihydro-2H-pyran

Target Audience: Researchers, Synthetic Chemists, and Drug Development Professionals

Executive Summary

In complex organic synthesis and drug development, the dihydropyran scaffold serves dual, yet fundamentally distinct, roles depending on its substitution pattern. 3,4-Dihydro-2H-pyran (DHP) is universally recognized as a transient, intermolecular protecting group reagent used to mask alcohols as tetrahydropyranyl (THP) ethers. Conversely, 2-(3,4-Dihydro-2H-pyran-6-yl)ethan-1-ol is a highly specialized, bifunctional building block. Because it possesses both an electron-rich enol ether and a tethered primary alcohol, it undergoes rapid intramolecular spiroketalization.

This guide provides an in-depth mechanistic comparison of these two reagents, contrasting the kinetic and thermodynamic drivers of their reactivity, and provides validated experimental protocols for their application in the laboratory.

Mechanistic Reactivity Profiles

3,4-Dihydro-2H-pyran (DHP): Intermolecular Protection

DHP is an unsubstituted cyclic enol ether. Its reactivity is defined by the electron-donating effect of the ring oxygen, which activates the adjacent C5=C6 double bond toward electrophilic attack. Under weakly acidic conditions, protonation occurs regioselectively at the C5 position. This generates a highly reactive, resonance-stabilized oxocarbenium ion at the C6 position 1.

Because DHP lacks an internal nucleophile, the oxocarbenium intermediate must be trapped by an external nucleophile (typically an alcohol or amine added to the reaction mixture) 2. This intermolecular addition forms a THP ether, an acetal that is stable to strong bases, Grignard reagents, and hydrides, but easily cleaved by aqueous acid.

Intermolecular THP protection mechanism of an alcohol using 3,4-dihydro-2H-pyran.

2-(3,4-Dihydro-2H-pyran-6-yl)ethan-1-ol: Intramolecular Spiroketalization

This derivative modifies the DHP core by introducing a 2-hydroxyethyl chain at the C6 position. While the initial activation step remains identical—acid-catalyzed protonation at C5 to yield a C6 oxocarbenium ion—the subsequent nucleophilic attack is fundamentally different.

Instead of waiting for an external nucleophile, the tethered primary alcohol wraps around to attack the C6 position intramolecularly. This cyclization forms a 5-membered tetrahydrofuran ring fused at a single spiro carbon (C6) to the existing 6-membered tetrahydropyran ring, yielding a 1,6-dioxaspiro[4.5]decane system 3. This reaction is driven by a massive entropic advantage (high effective molarity of the internal nucleophile) and thermodynamic stabilization via the anomeric effect, where the axial lone pairs of the oxygen atoms overlap with the anti-bonding orbitals (σ*) of the adjacent C-O bonds 4.

Acid-catalyzed intramolecular spiroketalization of 2-(3,4-dihydro-2H-pyran-6-yl)ethan-1-ol.

Quantitative & Structural Comparison

The following table summarizes the divergent chemical behaviors of the two dihydropyran systems.

Parameter	3,4-Dihydro-2H-pyran (DHP)	2-(3,4-Dihydro-2H-pyran-6-yl)ethan-1-ol
Structural Classification	Unsubstituted cyclic enol ether	C6-substituted cyclic enol ether with pendant alcohol
Primary Reaction Mode	Intermolecular electrophilic addition	Intramolecular spiroketalization
Nucleophile Source	External (e.g., added R-OH or R-NH2)	Internal (pendant primary hydroxyl group)
Kinetic Driver	Concentration of external nucleophile	High effective molarity (entropic advantage)
Thermodynamic Product	Tetrahydropyranyl (THP) ether	1,6-Dioxaspiro[4.5]decane derivative
Primary Application	Reversible protecting group for alcohols	Irreversible building block for natural product synthesis

Experimental Protocols & Causality

To ensure reproducibility, the following protocols are designed as self-validating systems. Every step includes the mechanistic rationale (causality) behind the workflow.

Protocol 1: Intermolecular THP Protection using DHP

This protocol describes the standard protection of a primary alcohol 5.

• Reaction Setup: Dissolve the target primary alcohol (1.0 equiv) in anhydrous dichloromethane (DCM, 0.2 M).

  • Causality: Anhydrous conditions are required because water can act as a competing external nucleophile, leading to the formation of 2-hydroxytetrahydropyran (a hemiacetal) instead of the desired product.

• Reagent Addition: Add 3,4-dihydro-2H-pyran (1.5 equiv) followed by a catalytic amount of p-toluenesulfonic acid monohydrate (p-TsOH, 0.05 equiv).

  • Causality: An excess of DHP (1.5 equiv) is used to drive the equilibrium toward complete protection. p-TsOH provides the necessary H+ to generate the oxocarbenium ion without introducing strongly nucleophilic counterions.

• Monitoring: Stir at room temperature and monitor via Thin-Layer Chromatography (TLC). The reaction typically completes within 1–2 hours.

• Self-Validating Quench: Once the starting alcohol is consumed, immediately add saturated aqueous sodium bicarbonate (NaHCO₃) solution.

  • Causality:Critical Step. THP ethers are highly acid-labile. If the reaction is concentrated without neutralizing the p-TsOH catalyst, the increased concentration of acid and product during solvent evaporation will drive the equilibrium backward, cleaving the THP group.

• Isolation: Extract the aqueous layer with DCM. Wash the combined organic layers with brine, dry over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure to yield the THP-protected alcohol.

Protocol 2: Intramolecular Spiroketalization of 2-(3,4-Dihydro-2H-pyran-6-yl)ethan-1-ol

This protocol outlines the synthesis of the 1,6-dioxaspiro[4.5]decane core.

• Reaction Setup: Dissolve 2-(3,4-dihydro-2H-pyran-6-yl)ethan-1-ol (1.0 equiv) in anhydrous DCM (0.1 M).

  • Causality: A slightly more dilute concentration (0.1 M) is utilized to further favor the intramolecular cyclization over any potential intermolecular oligomerization between the enol ether of one molecule and the alcohol of another.

• Catalyst Addition: Add catalytic camphorsulfonic acid (CSA, 0.05 equiv) at 0 °C, then allow the mixture to warm to room temperature.

  • Causality: CSA is chosen over stronger mineral acids because it is highly soluble in organic solvents and provides a mild, controlled protonation rate, preventing degradation of the sensitive spiroketal product.

• Monitoring: Stir at room temperature. Due to the entropic advantage of the intramolecular attack, cyclization is extremely rapid (often <30 minutes). Monitor by TLC for the disappearance of the polar starting material and the appearance of a non-polar spiroketal spot.

• Quench and Isolation: Quench with saturated aqueous NaHCO₃ to neutralize the CSA. Extract with DCM, wash with brine, dry over Na₂SO₄, and concentrate.

  • Causality: The resulting spiroketal is an acetal and, like a THP ether, requires complete neutralization of the acid catalyst prior to concentration to prevent ring-opening hydrolysis.

References

• Application Notes and Protocols: Tetrahydropyranyl (THP) Protecting Group from 3,4-Dihydro-2H-pyran. Benchchem.
• 3,4-Dihydropyran. Wikipedia.
• Dihydropyran (DHP). Common Organic Chemistry.
• New synthetic routes to spiroacetals. The 3,4-dihydro-2H-pyran approach to (±)-talaromycin B. Journal of the Chemical Society, Perkin Transactions 1.
• Asymmetric Synthesis of Naturally Occurring Spiroketals. PMC - NIH.

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. 3,4-Dihydropyran - Wikipedia [en.wikipedia.org]
• 3. New synthetic routes to spiroacetals. The 3,4-dihydro-2H-pyran approach to (±)-talaromycin B - Journal of the Chemical Society, Perkin Transactions 1 (RSC Publishing) [pubs.rsc.org]
• 4. Asymmetric Synthesis of Naturally Occuring Spiroketals - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Dihydropyran (DHP) [commonorganicchemistry.com]

Validating the Chemical Purity of 2-(3,4-Dihydro-2H-pyran-6-yl)ethan-1-ol: An HPLC-MS Comparison Guide

Executive Summary

2-(3,4-Dihydro-2H-pyran-6-yl)ethan-1-ol is a highly versatile bifunctional intermediate utilized in advanced organic synthesis and drug development. However, validating its chemical purity presents a severe analytical paradox: the standard chromatographic methods used to analyze it often destroy the molecule during the run. This guide objectively compares analytical modalities and provides a field-proven, self-validating HPLC-MS methodology designed to prevent false-positive impurity detection.

The Chemical Paradox: Structure & Vulnerability

The analytical difficulty of 2-(3,4-Dihydro-2H-pyran-6-yl)ethan-1-ol stems from its 3,4-dihydro-2H-pyran ring, which functions as an enol ether .

Enol ethers are notoriously susceptible to cleavage under [1]. Standard HPLC-MS mobile phases almost universally rely on acidic modifiers (such as 0.1% formic acid or trifluoroacetic acid) to enhance ionization. Injecting this compound into a standard acidic LC-MS system will trigger rapid protonation of the C5=C6 double bond. This forms a highly reactive oxocarbenium ion that is immediately attacked by water, resulting in the ring-opening of the pyran to form a linear dihydroxy-ketone (1,7-dihydroxyheptan-3-one)[2]. Furthermore, dihydropyrans can undergo [3] if even trace amounts of acid are present in the sample matrix.

Methodology Comparison: Selecting the Optimal Modality

To objectively determine the best analytical approach, we must compare the standard modalities used for chemical purity validation against the specific vulnerabilities of the dihydropyran ring.

Analytical Modality	Sensitivity	Specificity	Chemical Degradation Risk	Thermal Degradation Risk	Verdict
HPLC-MS (Alkaline pH)	High (pg–ng range)	High (Mass-specific)	Low (Stable enol ether)	Low	The Gold Standard
HPLC-UV (Standard)	Low (No strong chromophore)	Low (Interference prone)	High (Acidic mobile phase)	Low	Unsuitable
GC-MS	High	High	Low	High (Isomerization/Cleavage)	Requires derivatization
NMR Spectroscopy	Low (µg–mg range)	High (Structural ID)	Low (In neutralized CDCl₃)	Low	Good for ID, poor for trace purity

Mechanistic Insight: The Acid-Degradation Trap

To successfully analyze this compound, the entire system must be maintained at a mildly alkaline pH. The workflow below illustrates the optimal analytical path and the critical trap that analysts must avoid.

Figure 1: Optimal HPLC-MS workflow for dihydropyrans, highlighting the acid-degradation trap.

Self-Validating HPLC-MS Protocol for Purity Determination

Step 1: Sample Preparation & Matrix Stabilization

• Diluent: LC-MS grade Methanol/Water (50:50, v/v) containing 0.05% Triethylamine (TEA).

• Causality: Standard glassware and HPLC-grade water can be slightly acidic (pH ~5.5 due to dissolved CO₂). TEA neutralizes trace acidity, stabilizing the enol ether prior to injection[1].

• Concentration: Prepare the sample at 0.1 mg/mL.

Step 2: Alkaline Chromatographic Separation

• Column: Waters XBridge C18 (or equivalent sterically protected hybrid-silica column), 50 mm × 2.1 mm, 2.5 µm.

• Causality: Standard silica columns rapidly dissolve at pH > 8. Hybrid-silica particles are stable up to pH 12, allowing the safe use of the alkaline mobile phases required to protect the dihydropyran ring.

• Mobile Phase A: 10 mM Ammonium Bicarbonate in LC-MS grade Water (pH ~8.2).

• Mobile Phase B: LC-MS grade Acetonitrile.

• Gradient Program:

  • 0.0 – 1.0 min: 5% B

  • 1.0 – 6.0 min: 5% to 95% B

  • 6.0 – 8.0 min: 95% B

  • 8.0 – 8.1 min: 95% to 5% B

  • 8.1 – 10.0 min: 5% B (Re-equilibration)

• Flow Rate: 0.4 mL/min at a column temperature of 30°C.

Step 3: Soft Ionization Mass Spectrometry (ESI)

• Ionization Mode: Electrospray Ionization Positive (ESI+).

• Causality: Because the molecule lacks highly basic nitrogen centers, protonation to form [M+H]⁺ (m/z 129.1) may be inefficient in a basic mobile phase. However, the ammonium bicarbonate buffer provides abundant NH₄⁺ ions, strongly promoting the formation of the ammonium adduct [M+NH₄]⁺ at m/z 146.1 .

• Parameters: Capillary Voltage: 3.0 kV; Desolvation Temp: 350°C; Cone Voltage: 20 V (Kept deliberately low to prevent in-source fragmentation of the fragile ring).

Step 4: System Suitability & Self-Validation

To ensure your analytical system is not actively degrading the sample, perform this self-validating check:

• Inject the prepared standard.

• Extract the ion chromatogram (EIC) for m/z 164.1 (This corresponds to the[M+NH₄]⁺ adduct of the hydrated, ring-opened degradant: 1,7-dihydroxyheptan-3-one).

• Validation Criteria: If a significant peak at m/z 164.1 is observed eluting earlier than the parent mass (m/z 146.1), your system pH has dropped, or the sample matrix is acidic[2]. A pure, properly stabilized system will show a single, dominant sharp peak for the intact molecule at m/z 146.1 with baseline resolution.

References

• Autocatalytic Hydration of Dihydropyran to 1,5-Pentanediol Precursors via in situ Formation of Liquid- and Solid-Phase Acids Source: ACS Sustainable Chemistry & Engineering URL:[Link]

• The Application of MS/MS-Directed Purification to the Identification of Drug Metabolites in Biological Fluids Source: Waters Corporation URL:[Link]

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. pubs.acs.org [pubs.acs.org]
• 4. waters.com [waters.com]

A Comparative Guide to Developing and Validating a Gas Chromatography Method for 2-(3,4-Dihydro-2H-pyran-6-yl)ethan-1-ol

Introduction: The Analytical Imperative for a Novel Pyran Derivative

In the landscape of pharmaceutical development and specialty chemical synthesis, the robust characterization of novel molecules is paramount. 2-(3,4-Dihydro-2H-pyran-6-yl)ethan-1-ol, a molecule featuring a dihydropyran ring and a primary alcohol functional group, presents a unique analytical challenge. Its structural attributes—moderate polarity and potential for thermal lability—necessitate a carefully developed and rigorously validated analytical method for accurate quantification and purity assessment. This guide provides a comprehensive framework for the development and validation of a gas chromatography (GC) method tailored to this analyte, comparing various approaches to empower researchers and drug development professionals with the knowledge to establish a scientifically sound and defensible analytical procedure.

The validation of an analytical method is a regulatory requirement and a scientific necessity, ensuring that the method is suitable for its intended purpose.[1][2] This guide is structured to walk you through the logical progression of method development, from initial parameter selection to a full validation study compliant with the International Council for Harmonisation (ICH) Q2(R1) guidelines.[1][3][4]

Method Development Strategy: A Multifaceted Approach

The development of a robust GC method hinges on a systematic evaluation of several key parameters. The physicochemical properties of 2-(3,4-Dihydro-2H-pyran-6-yl)ethan-1-ol—its volatility, polarity, and thermal stability—are the primary determinants of the optimal chromatographic conditions.

Column Selection: The Heart of the Separation

The choice of the GC column's stationary phase is the most critical factor in achieving the desired separation.[5][6] The principle of "like dissolves like" is a fundamental guide; polar columns are generally best suited for the analysis of polar compounds.[7] Given that our target analyte contains both a polar hydroxyl group and a less polar dihydropyran ring, a mid- to high-polarity column is the logical starting point.

Stationary Phase	Polarity	Advantages	Disadvantages	Recommended Applications
5% Diphenyl / 95% Dimethylpolysiloxane	Low	Robust, low bleed, good for general-purpose analysis.	May not provide sufficient resolution for polar isomers or related substances.	Initial screening, analysis of less polar impurities.
14% Cyanopropylphenyl / 86% Dimethylpolysiloxane	Intermediate	Good selectivity for compounds with dipole moments.[5]	Moderate temperature limits.	Resolving the target analyte from closely related process impurities.
Polyethylene Glycol (PEG) / WAX	High	Excellent for separating polar compounds like alcohols.[5]	Susceptible to degradation from oxygen and water, lower temperature limits.	High-resolution separation of the analyte and its polar degradants.

For 2-(3,4-Dihydro-2H-pyran-6-yl)ethan-1-ol, a polyethylene glycol (WAX) type column is highly recommended due to its ability to interact with the alcohol functional group through hydrogen bonding, leading to excellent selectivity.

Injector and Detector Considerations

The choice of injector and detector is crucial for ensuring accurate and sensitive analysis.

• Injector: A split/splitless injector is standard for this type of analysis. A split injection is suitable for initial method development and for samples with a high concentration of the analyte. For trace analysis or when sample volume is limited, a splitless injection is preferred.[8]

• Detector: A Flame Ionization Detector (FID) is the most common and robust choice for the analysis of organic compounds.[9] It offers a wide linear range and high sensitivity. For applications requiring definitive identification of impurities or degradants, a Mass Spectrometer (MS) detector is invaluable.[8]

Initial GC Parameters

The following table provides a recommended starting point for the GC parameters. These will require optimization during method development.

Parameter	Recommended Starting Condition	Rationale
Column	WAX-type (e.g., DB-WAX, ZB-WAX), 30 m x 0.25 mm ID, 0.25 µm film thickness	Provides good efficiency and sample capacity for this type of analyte.[5][7]
Carrier Gas	Helium or Hydrogen	Inert and provides good efficiency.
Inlet Temperature	250 °C	Ensures rapid vaporization of the analyte without thermal degradation.
Injection Mode	Split (e.g., 50:1)	Prevents column overloading and ensures sharp peaks.
Oven Temperature Program	Initial: 80 °C (hold 2 min), Ramp: 10 °C/min to 220 °C (hold 5 min)	A temperature ramp is necessary to elute the analyte in a reasonable time with good peak shape.
Detector	FID	Robust, sensitive, and provides a linear response for hydrocarbons.
Detector Temperature	280 °C	Prevents condensation of the analyte in the detector.

Visualizing the Workflow: From Development to Validation

The journey from a preliminary analytical method to a fully validated one can be visualized as a structured workflow. This ensures all necessary steps are completed in a logical sequence.

Caption: Workflow for GC Method Development and Validation.

A Deep Dive into Method Validation: The Core of Scientific Integrity

Once the GC method is optimized to provide good peak shape, resolution, and a reasonable run time, it must be validated to demonstrate its suitability for the intended purpose.[1][2] The validation process involves a series of experiments to assess the method's performance characteristics.[4]

System Suitability Testing: The Daily Check

Before any validation experiments or sample analysis, system suitability must be established. This is an integral part of the analytical procedure and ensures the chromatographic system is performing adequately.[1]

Protocol for System Suitability:

• Prepare a standard solution of 2-(3,4-Dihydro-2H-pyran-6-yl)ethan-1-ol at a concentration that will be used for routine analysis.

• Inject the standard solution five or six times.

• Calculate the following parameters:

  • Tailing Factor (Asymmetry): Should be between 0.8 and 1.5.

  • Theoretical Plates (N): Should be > 2000.

  • Relative Standard Deviation (RSD) of Peak Area: Should be ≤ 2.0%.[10]

Specificity: Proving Selectivity

Specificity is the ability of the method to assess the analyte unequivocally in the presence of components that may be expected to be present, such as impurities, degradants, or matrix components.[11]

Protocol for Specificity:

• Inject a blank (diluent) to ensure no interfering peaks at the retention time of the analyte.

• Inject a solution of the 2-(3,4-Dihydro-2H-pyran-6-yl)ethan-1-ol standard.

• If available, inject solutions of known impurities and potential degradants to demonstrate they are resolved from the main analyte peak.

• Perform forced degradation studies (acid, base, peroxide, heat, and light) on the analyte and analyze the stressed samples to demonstrate that the degradant peaks do not interfere with the analyte peak.

Linearity and Range: A Proportional Response

Linearity is the ability of the method to obtain test results that are directly proportional to the concentration of the analyte. The range is the interval between the upper and lower concentrations of the analyte for which the method has been demonstrated to have a suitable level of precision, accuracy, and linearity.[2]

Protocol for Linearity and Range:

• Prepare a series of at least five standard solutions of 2-(3,4-Dihydro-2H-pyran-6-yl)ethan-1-ol covering the expected range of concentrations. For an assay, this is typically 80% to 120% of the test concentration.[1][3]

• Inject each standard solution in triplicate.

• Plot the average peak area against the concentration.

• Perform a linear regression analysis and determine the correlation coefficient (r) or coefficient of determination (R²). The acceptance criterion is typically r ≥ 0.999.[10]

Accuracy: Closeness to the True Value

Accuracy expresses the closeness of agreement between the value that is accepted either as a conventional true value or an accepted reference value and the value found.[10] It is often assessed by recovery studies.

Protocol for Accuracy:

• Prepare a sample matrix (placebo) and spike it with known amounts of 2-(3,4-Dihydro-2H-pyran-6-yl)ethan-1-ol at three different concentration levels (e.g., 80%, 100%, and 120% of the target concentration).

• Prepare three samples at each concentration level.

• Analyze the samples and calculate the percentage recovery. The acceptance criteria for recovery are typically between 98.0% and 102.0%.[10]

Precision: Repeatability and Intermediate Precision

Precision is the measure of the degree of scatter of a series of measurements. It is usually expressed as the relative standard deviation (RSD).[10]

• Repeatability (Intra-assay Precision): Assesses the precision under the same operating conditions over a short interval of time.

• Intermediate Precision: Expresses the within-laboratory variations, such as different days, different analysts, or different equipment.

Protocol for Precision:

• Repeatability: Analyze a minimum of six replicate samples of 2-(3,4-Dihydro-2H-pyran-6-yl)ethan-1-ol at 100% of the test concentration. The RSD of the results should be ≤ 2.0%.

• Intermediate Precision: Repeat the repeatability study on a different day with a different analyst. The RSD of the combined results from both days should also meet the acceptance criteria.

Limit of Detection (LOD) and Limit of Quantitation (LOQ)

The LOD is the lowest amount of analyte in a sample that can be detected but not necessarily quantitated as an exact value. The LOQ is the lowest amount of analyte in a sample that can be quantitatively determined with suitable precision and accuracy.[2]

Protocol for LOD and LOQ:

• These can be determined based on the standard deviation of the response and the slope of the calibration curve.

  • LOD = 3.3 * (Standard Deviation of the y-intercept / Slope)

  • LOQ = 10 * (Standard Deviation of the y-intercept / Slope)

• Alternatively, they can be determined by preparing a series of dilute solutions and identifying the concentrations at which the signal-to-noise ratio is approximately 3:1 for LOD and 10:1 for LOQ.

Robustness: Reliability During Normal Use

Robustness is a measure of the method's capacity to remain unaffected by small, but deliberate variations in method parameters.[1][2]

Protocol for Robustness:

• Introduce small variations to the method parameters, one at a time. Examples of variations for GC include:

  • Column temperature (± 5 °C)

  • Carrier gas flow rate (± 10%)

  • Injector temperature (± 10 °C)

• Analyze a standard solution under each of the modified conditions.

• Evaluate the impact of the changes on the system suitability parameters (e.g., retention time, peak area, tailing factor). The results should remain within the acceptance criteria.

Interconnectivity of Validation Parameters

The various validation parameters are not independent of each other. For instance, the range is established by confirming that the method has adequate linearity, accuracy, and precision within that range. This interconnectedness underscores the importance of a holistic approach to method validation.

Caption: Interrelationship of GC Validation Parameters.

Summary of Validation Parameters and Acceptance Criteria

Validation Parameter	Acceptance Criteria
Specificity	No interference at the analyte's retention time.
Linearity	Correlation coefficient (r) ≥ 0.999.[10]
Range	Typically 80-120% of the test concentration for an assay.[1][3]
Accuracy	Recovery of 98.0% to 102.0%.[10]
Precision (Repeatability)	RSD ≤ 2.0%.
Precision (Intermediate)	RSD ≤ 3.0%.[10]
LOD & LOQ	Signal-to-noise ratio of ~3:1 for LOD and ~10:1 for LOQ.
Robustness	System suitability parameters remain within acceptable limits.

Conclusion

The development and validation of a GC method for 2-(3,4-Dihydro-2H-pyran-6-yl)ethan-1-ol is a systematic process that requires a thorough understanding of chromatographic principles and regulatory expectations. By carefully selecting the appropriate column and parameters, and by rigorously evaluating the method's performance through a comprehensive validation study, researchers and drug development professionals can ensure the generation of accurate, reliable, and defensible analytical data. This guide provides a framework for this process, emphasizing the importance of scientific rationale and adherence to established guidelines to achieve a method that is truly fit for its intended purpose.

References

• ICH. (1995). Q2(R1) Validation of Analytical Procedures: Text and Methodology. European Medicines Agency. [Link]

• Scribd. ICH Q2(R1) Analytical Method Validation. [Link]

• Jordi Labs. ICH Guidance; Validation of Analytical Procedures: Text and Methodology Q2 (R1). [Link]

• ICH. Validation of Analytical Procedures: Text and Methodology Q2(R1). [Link]

• JCANO INGENIERIA. GC Column Selection Guide. [Link]

• MDPI. (2020). Optimization and Validation of the GC/FID Method for the Quantification of Fatty Acids in Bee Products. [Link]

• ResearchGate. Q2(R1) Validation of Analytical Procedures: An Implementation Guide. [Link]

• Science and Education Publishing. GC-FID Method Development and Validation Parameters for Analysis of Palm Oil (Elaeis guineensis Jacq.) Fatty Acids Composition. [Link]

• MDPI. (2019). SPME-GC/MS Analysis of Methanol in Biospecimen by Derivatization with Pyran Compound. [Link]

• Phenomenex. (2025). Guide to Choosing a GC Column. [Link]

• Environics. (2024). Conducting GC Method Validation Using High Accuracy Standards. [Link]

• Journal of Medical Laboratory and Diagnosis. Development and Validation of a GC-FID Method for Diagnosis of Methylmalonic Acidemia. [Link]

• ResearchGate. (2025). SPME-GC/MS Analysis of Methanol in Biospecimen by Derivatization with Pyran Compound. [Link]

• SciELO Colombia. Validation of an analytical method by GC-FID for the quantification of styrene and α-methylstyrene. [Link]

• MDPI. (2019). SPME-GC/MS Analysis of Methanol in Biospecimen by Derivatization with Pyran Compound. [Link]

• Shimadzu. GC Column Types & Selection Guide. [Link]

• LCGC. (2024). Detangling the Complex Web of GC×GC Method Development to Support New Users. [Link]

• ResearchGate. Chapter 18. Validation of Gas Chromatographic Methods. [Link]

• PMC. Development and validation of a gas chromatography method for the determination of β-caryophyllene in clove extract and its application. [Link]

• International Journal of Pharmaceutical Sciences and Drug Research. (2014). GAS CHROMATOGRAPHY METHOD OF CLEANING VALIDATION PROCESS FOR 2-PROPANOL RESIDUE DETERMINATION IN PHARMACEUTICAL MANUFACTURING EQUIPMENT. [Link]

• Acta Pharmaceutica. VALIDATION OF GC METHOD FOR QUANTITATIVE DETERMINATION OF RESIDUAL 2-(2-CHLOROETHOXY)ETHANOL (CEE) AND N-METHYL-2-PYRROLIDINONE. [Link]

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• 11. researchgate.net [researchgate.net]

Mass spectrometry fragmentation pattern analysis of 2-(3,4-Dihydro-2H-pyran-6-yl)ethan-1-ol

An In-Depth Guide to the Mass Spectrometry Fragmentation Analysis of 2-(3,4-Dihydro-2H-pyran-6-yl)ethan-1-ol

Abstract

This technical guide provides a comprehensive analysis of the predicted electron ionization (EI) mass spectrometry fragmentation pattern of 2-(3,4-dihydro-2H-pyran-6-yl)ethan-1-ol. As a molecule combining a dihydropyran ring and a primary alcohol functional group, its fragmentation is governed by several competing and complementary pathways. This document elucidates these pathways, drawing comparisons with structurally similar compounds to provide a robust framework for its identification and characterization. We present detailed, field-proven experimental protocols for gas chromatography-mass spectrometry (GC-MS) analysis and leverage data from related molecules to construct a reliable predictive model of its mass spectrum. This guide is intended for researchers in synthetic chemistry, metabolomics, and drug development who rely on mass spectrometry for structural elucidation of novel or unknown compounds.

Introduction: The Structural Context

2-(3,4-Dihydro-2H-pyran-6-yl)ethan-1-ol is a heterocyclic compound featuring a six-membered dihydropyran ring connected to an ethanol side chain. The structural elucidation of such molecules is critical in various fields, from synthetic chemistry, where it may serve as an intermediate, to flavor and fragrance chemistry. Mass spectrometry, particularly when coupled with gas chromatography (GC-MS), is a cornerstone technique for this purpose due to its high sensitivity and ability to generate information-rich fragmentation patterns that act as a molecular fingerprint.

The ionization of a molecule in a mass spectrometer creates an energetically unstable molecular ion that undergoes a series of predictable bond cleavages and rearrangements. The resulting mass spectrum is a plot of ion abundance versus mass-to-charge ratio (m/z). For 2-(3,4-dihydro-2H-pyran-6-yl)ethan-1-ol (molar mass: 128.17 g/mol ), the key structural features that dictate its fragmentation are:

• The endocyclic ether oxygen , a site for initial ionization due to its non-bonding electrons.

• The carbon-carbon double bond within the pyran ring, which enables retro-Diels-Alder (rDA) reactions.

• The primary alcohol on the side chain, which can undergo α-cleavage and dehydration.

Understanding these competing fragmentation pathways is paramount for the unambiguous identification of the analyte.

Predicted Electron Ionization (EI) Fragmentation Pathways

Pathway A: Retro-Diels-Alder (rDA) Reaction

The presence of the double bond in the dihydropyran ring makes the retro-Diels-Alder reaction a highly probable fragmentation pathway. This concerted pericyclic reaction cleaves the ring into two distinct, stable fragments. The charge can be retained by either fragment, although it typically resides on the more stable diene component.

Caption: Predicted EI fragmentation pathways for the target analyte.

This rDA reaction would yield an acrolein radical cation at m/z 56 and a neutral molecule of 3-butene-1-ol. The signal at m/z 56 is expected to be a significant peak in the spectrum.

Pathway B: Cleavage of the Ethanol Side Chain

Fragmentation can be initiated by ionization at the ring oxygen, followed by cleavage of the bond connecting the side chain to the ring.

• α-Cleavage: The most significant fragmentation for alcohols and ethers is α-cleavage, which involves the cleavage of a C-C bond adjacent to the oxygen atom. For the ethanol side chain, this would involve the loss of a •CH₂OH radical (mass 31), leading to a fragment at m/z 97 .

• Loss of the Side Chain: A common fragmentation for cyclic ethers with alkyl substituents is the loss of the entire side chain. In this case, loss of the •CH₂CH₂OH radical (mass 45) would lead to a prominent ion at m/z 83 . Subsequent hydrogen rearrangement could lead to a stable pyrylium-type cation at m/z 84 , which is the molecular ion of 3,4-dihydro-2H-pyran.

Pathway C: Dehydration

Like many alcohols, the molecular ion can undergo the loss of a neutral water molecule (18 Da), which would produce a fragment ion at m/z 110 . This is often observed but may not be the most abundant fragment.

Comparative Analysis with Structurally Related Compounds

To validate our predictions, we compare the expected fragmentation pattern with the known mass spectra of two closely related compounds: the saturated analog, tetrahydropyran-2-methanol, and a derivative of the dihydropyran core, 2-methoxytetrahydropyran.

m/z	Predicted Ion for Target Analyte	Observed in Tetrahydropyran-2-methanol	Observed in 2-Methoxytetrahydropyran	Comments
128	[M]•+	-	-	Molecular ion of the target analyte.
116	-	[M]•+	[M]+ (m/z 115 for non-deuterated)	Molecular ions of the comparative compounds.
85	-	Yes (Base Peak)	Yes (Base Peak)	This highly stable ion corresponds to the loss of the side chain from the saturated ring. Its absence in the target analyte is a key differentiator.
83/84	Yes (Prominent)	No	No	Loss of the ethanol side chain from the dihydropyran ring. The presence of the double bond alters the fragmentation, preventing the formation of the m/z 85 ion.
57	Likely	Yes (Prominent)	Yes	Common fragment for aliphatic ethers, likely C₄H₉⁺ or C₃H₅O⁺.
56	Yes (Prominent)	No	No	Diagnostic fragment from the retro-Diels-Alder reaction, specific to the unsaturated ring of the target analyte.
43	Likely	Yes	Yes	Common fragment, likely C₃H₇⁺ or C₂H₃O⁺.
31	Likely	Yes	Yes	Fragment corresponding to [CH₂OH]⁺ from the alcohol side chain.

This comparison highlights a critical diagnostic feature: the presence of a major peak at m/z 83/84 and m/z 56 for 2-(3,4-dihydro-2H-pyran-6-yl)ethan-1-ol, contrasting with the characteristic base peak at m/z 85 for its saturated analogs. The double bond fundamentally alters the fragmentation pathway, favoring the rDA reaction and a different side-chain cleavage product.

Experimental Protocol: GC-MS Analysis

This protocol describes a robust, self-validating method for the analysis of the target compound. The causality for key parameter choices is explained to ensure adaptability and understanding.

Sample and Standard Preparation

• Stock Solution: Accurately weigh ~10 mg of 2-(3,4-dihydro-2H-pyran-6-yl)ethan-1-ol and dissolve in 10 mL of high-purity dichloromethane or ethyl acetate to create a 1 mg/mL stock solution.

• Working Standards: Perform serial dilutions of the stock solution to prepare a set of calibration standards (e.g., 1, 5, 10, 25, 50, 100 µg/mL) in the same solvent.

  • Rationale: Using a volatile, high-purity solvent is crucial to ensure compatibility with GC injection and to avoid interfering peaks. A calibration curve validates instrument performance and allows for quantification.

GC-MS Instrumentation and Parameters

• System: A standard gas chromatograph coupled to a single quadrupole or time-of-flight (TOF) mass spectrometer.

• GC Parameters:

  • Injector: Splitless mode. Rationale: For trace analysis and to ensure maximum transfer of the analyte to the column.

  • Injection Volume: 1 µL.

  • Inlet Temperature: 250 °C. Rationale: Ensures rapid and complete volatilization of the analyte without thermal degradation.

  • Carrier Gas: Helium at a constant flow of 1.0 mL/min. Rationale: Helium is an inert carrier gas providing good chromatographic efficiency. A constant flow ensures reproducible retention times.

  • Column: A mid-polarity column such as a DB-5ms or HP-5ms (30 m x 0.25 mm, 0.25 µm film thickness). Rationale: These columns provide excellent separation for a wide range of semi-volatile organic compounds, including those with ether and alcohol functionalities.

  • Oven Program:

    • Initial temperature: 60 °C, hold for 2 minutes.

    • Ramp: 10 °C/min to 280 °C.

    • Final hold: 5 minutes at 280 °C.

    • Rationale: The initial hold allows for focusing of the analyte at the head of the column. The ramp rate provides a good balance between separation efficiency and analysis time. The final hold ensures that any less volatile components are eluted from the column.

• MS Parameters:

  • Ion Source Temperature: 230 °C. Rationale: This temperature prevents condensation of the analyte in the source while minimizing thermal degradation.

  • Ionization Mode: Electron Ionization (EI) at 70 eV. Rationale: 70 eV is the standard energy for EI because it provides reproducible fragmentation patterns and is high enough to ionize most organic molecules efficiently, creating extensive and library-searchable spectra.

  • Mass Range: Scan from m/z 35 to 350. Rationale: This range covers the expected molecular ion and all significant fragments while excluding low-mass noise from air and solvent.

  • Acquisition Mode: Full Scan.

Caption: A standard workflow for the GC-MS analysis of the analyte.

Conclusion

The mass spectrometric fragmentation of 2-(3,4-dihydro-2H-pyran-6-yl)ethan-1-ol is predicted to be a rich and informative process, driven by the interplay between its cyclic ether, olefin, and primary alcohol functionalities. The key diagnostic ions are expected at m/z 83/84 (from the loss of the ethanol side chain) and m/z 56 (from a retro-Diels-Alder reaction). This fragmentation pattern provides a clear distinction from its saturated analogs, which are characterized by a base peak at m/z 85. By understanding these predicted pathways and employing the robust GC-MS protocol provided, researchers can confidently identify and characterize this molecule in complex matrices, facilitating progress in their respective fields.

**References

A Comparative Guide to Alcohol Protection: Benchmarking the Tetrahydropyranyl (THP) Group Against Standard Protecting Groups

In the intricate landscape of multi-step organic synthesis, the judicious selection of protecting groups is paramount to achieving high yields and minimizing undesired side reactions. The hydroxyl group, a ubiquitous and highly reactive functional moiety, often necessitates temporary masking to ensure the success of synthetic campaigns. This guide provides an in-depth comparative analysis of the tetrahydropyranyl (THP) protecting group, benchmarked against other industry-standard alcohol protecting groups such as silyl ethers (TBDMS), benzyl ethers (Bn), and methoxymethyl (MOM) ethers.

We will delve into the mechanistic underpinnings, stability profiles, and the practical nuances of their application, supported by experimental protocols and quantitative data. This document is intended for researchers, chemists, and drug development professionals seeking to make informed decisions in the strategic planning of complex molecular syntheses.

The Tetrahydropyranyl (THP) Group: A Clarification and Profile

The protection of an alcohol with a tetrahydropyranyl (THP) group involves the formation of a THP ether. This is achieved through the reaction of the alcohol with 3,4-dihydro-2H-pyran (DHP) , not 2-(3,4-dihydro-2H-pyran-6-yl)ethan-1-ol, under acidic catalysis.[1][2] The resulting acetal is stable under a wide variety of non-acidic conditions.

The mechanism of protection is an acid-catalyzed addition of the alcohol to the enol ether of DHP. The acid catalyst protonates the double bond of DHP, generating a resonance-stabilized oxocarbenium ion which is then attacked by the nucleophilic alcohol.[3]

Key Features of the THP Group:

• Ease of Formation: Readily introduced under mild acidic conditions (e.g., p-TsOH, PPTS) with DHP, a cost-effective reagent.[3][4]

• Stability: THP ethers are robust and stable under strongly basic conditions (e.g., organolithium reagents, Grignards), hydride reductions, and many oxidations.[3][5]

• Acid Lability: Easily cleaved under mild acidic aqueous conditions to regenerate the parent alcohol.[1][6]

• Drawback: The reaction of DHP with a chiral alcohol creates a new stereocenter, potentially leading to a mixture of diastereomers which can complicate purification and characterization.[3]

Benchmarking: THP vs. Standard Protecting Groups

The choice of a protecting group is dictated by its stability profile relative to the planned reaction conditions in subsequent steps. A protecting group must be installed and removed efficiently without affecting other functional groups in the molecule. This concept is known as orthogonality .

The following table summarizes the key characteristics of the THP group benchmarked against Tert-butyldimethylsilyl (TBDMS), Benzyl (Bn), and Methoxymethyl (MOM) ethers.

Protecting Group	Structure of Protected Alcohol	Common Protection Conditions	Common Deprotection Conditions	Stability Profile
THP (Tetrahydropyranyl)	R-OTHP	3,4-DHP, cat. H+ (p-TsOH, PPTS) in CH2Cl2.[3]	Mild aqueous acid (e.g., AcOH/THF/H2O, p-TsOH in MeOH).[1][7]	Stable: Bases, organometallics, hydrides, most oxidants. Labile: Strong acids.[6]
TBDMS (tert-Butyldimethylsilyl)	R-OTBDMS	TBDMSCl, Imidazole (or other base) in DMF or CH2Cl2.[8]	Fluoride sources (e.g., TBAF in THF), or acidic conditions.[9]	Stable: Bases, organometallics, many oxidizing/reducing agents. Labile: Acids, fluoride ions.[8]
Bn (Benzyl)	R-OBn	NaH then BnBr; or BnCl with a base (e.g., K2CO3).[7]	Catalytic Hydrogenolysis (H2, Pd/C) or Birch reduction.[10][11]	Stable: Strong acids/bases, organometallics, most oxidants/reductants. Labile: Hydrogenolysis conditions.[7]
MOM (Methoxymethyl)	R-OMOM	MOMCl, Hünig's base (DIPEA) in CH2Cl2.[7]	Acidic conditions (e.g., HCl in MeOH).[9]	Stable: Bases, organometallics, hydrides. Labile: Strong acids (cleavage is slightly slower than THP).[7]

Strategic Selection of a Protecting Group

The choice between these groups depends on the overall synthetic strategy. For instance, if a subsequent step requires strongly basic conditions, a THP or TBDMS ether would be suitable. If the molecule is sensitive to acid but can withstand catalytic hydrogenation, a benzyl ether is the superior choice. The ability to selectively deprotect one group in the presence of another (orthogonality) is a powerful tool in complex synthesis.

Below is a logical workflow for selecting an appropriate alcohol protecting group.

Caption: Decision tree for selecting an alcohol protecting group.

Experimental Protocols

The following protocols describe the protection of a model primary alcohol, benzyl alcohol, using DHP and TBDMSCl, and their subsequent deprotection. These procedures are designed to be reproducible and serve as a baseline for comparison.

The overall process for utilizing a protecting group strategy is visualized below.

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Safety & Regulatory Compliance

Navigating the Safe Handling of 2-(3,4-Dihydro-2H-pyran-6-yl)ethan-1-ol: A Guide to Personal Protective Equipment and Disposal

The structure of 2-(3,4-Dihydro-2H-pyran-6-yl)ethan-1-ol incorporates both a dihydropyran ring, a cyclic ether, and a primary alcohol functional group. This combination necessitates a careful consideration of the potential hazards associated with both ethers and alcohols, which can include flammability, skin and eye irritation, and potential respiratory effects upon inhalation of vapors.[1][2] Therefore, a comprehensive personal protective equipment (PPE) strategy is essential.

Core Principles of Safe Handling

Before undertaking any procedure involving 2-(3,4-Dihydro-2H-pyran-6-yl)ethan-1-ol, a thorough risk assessment should be conducted. The following principles form the foundation of safe laboratory practice:

• Engineering Controls: Whenever possible, this compound should be handled in a well-ventilated area, preferably within a chemical fume hood to minimize the inhalation of any potential vapors.[2][3]

• Minimization: Only the minimum quantity of the chemical required for the experiment should be used to limit the potential for exposure and a large-scale spill.[2]

• Hygiene: Always wash hands thoroughly with soap and water after handling the compound and before leaving the laboratory.[3][4] Contaminated clothing should be removed and laundered before reuse.[3][4]

Personal Protective Equipment (PPE) Recommendations

The selection of appropriate PPE is critical for mitigating the risks associated with handling 2-(3,4-Dihydro-2H-pyran-6-yl)ethan-1-ol. The following table outlines the recommended PPE for various laboratory operations.

Operation	Eye and Face Protection	Hand Protection	Body Protection	Respiratory Protection
Low-Volume Handling (<100 mL) in a Fume Hood	Safety glasses with side shields	Chemical-resistant gloves (Nitrile or Neoprene recommended)[1][2]	Laboratory coat	Not typically required if handled in a certified fume hood.
High-Volume Handling (>100 mL) or Use Outside a Fume Hood	Chemical safety goggles and a face shield[5]	Chemical-resistant gloves (Nitrile or Neoprene recommended)[1][2]	Chemical-resistant apron over a laboratory coat[6]	A NIOSH-approved respirator with an organic vapor cartridge may be necessary based on the risk assessment.[1]
Risk of Splashing	Chemical safety goggles and a face shield	Chemical-resistant gloves (Nitrile or Neoprene recommended)	Chemical-resistant apron over a laboratory coat	Not typically required if other controls are in place.

Procedural Workflow for Safe Handling and Disposal

The following diagram illustrates the recommended workflow for the safe handling and disposal of 2-(3,4-Dihydro-2H-pyran-6-yl)ethan-1-ol. Adherence to this procedural flow is crucial for maintaining a safe laboratory environment.

Caption: Workflow for Safe Handling and Disposal.

Spill and Emergency Procedures

In the event of a spill, the following steps should be taken:

• Evacuate: Immediately evacuate the affected area and alert nearby personnel.

• Ventilate: Ensure the area is well-ventilated, if it is safe to do so.

• Contain: For small spills, use an inert absorbent material like sand or vermiculite.[7] Do not use combustible materials.

• Collect: Carefully scoop the absorbed material into a designated, labeled waste container using non-sparking tools.[7]

• Decontaminate: Clean the spill area with a suitable solvent, followed by soap and water.

• Dispose: Dispose of all contaminated materials as hazardous waste.

For eye contact, immediately flush with copious amounts of water for at least 15 minutes, holding the eyelids open.[8][9] For skin contact, wash the affected area thoroughly with soap and water.[8][9] In case of inhalation, move the individual to fresh air.[8] In all cases of significant exposure, seek immediate medical attention.

Disposal Plan

All waste containing 2-(3,4-Dihydro-2H-pyran-6-yl)ethan-1-ol, including contaminated absorbent materials and disposable PPE, must be treated as hazardous chemical waste.[8][9]

• Collection: Collect all waste in a clearly labeled, sealed, and chemically compatible container.

• Storage: Store the waste container in a designated, well-ventilated, and cool area away from ignition sources.[4][8]

• Disposal: Arrange for the disposal of the hazardous waste through a licensed environmental waste management company, in accordance with all local, state, and federal regulations.[10] Do not pour this chemical down the drain.[10]

By adhering to these guidelines, researchers can confidently and safely handle 2-(3,4-Dihydro-2H-pyran-6-yl)ethan-1-ol, fostering a secure and productive research environment.

References

• ZHONGDA. (2025, December 18). What are the safety precautions when handling alcohols? - Blog.
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